15:0 Lyso PG-d5

• CAS: 2342574-98-3

Core Science & Biosynthesis

The Role of 15:0 Lyso PG-d5 in Advanced Lipid Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 15:0 Lysophosphatidylglycerol-d5 (15:0 Lyso PG-d5), a critical tool in modern lipidomics. We will delve into its primary application as an internal standard in mass spectrometry-based lipid analysis, offering detailed experimental protocols, quantitative data, and visualizations to support researchers in their understanding and utilization of this deuterated lipid standard.

Introduction to 15:0 Lyso PG-d5

15:0 Lyso PG-d5 is a synthetically manufactured lysophospholipid that is isotopically labeled with five deuterium atoms on the glycerol backbone. Its chemical structure is identical to the endogenous 1-pentadecanoyl-sn-glycero-3-phospho-(1'-rac-glycerol), with the exception of the increased mass due to the deuterium labeling. This key feature makes it an invaluable internal standard for quantitative lipid analysis.

Key Properties:

Property	Value
Molecular Formula	C21H37D5NaO9P
Molecular Weight	497.55 g/mol [1]
Purity	>99% (TLC)[1]
Common Supplier	Avanti Polar Lipids[2][3]
Primary Application	Internal Standard for Mass Spectrometry

The Core Function: An Internal Standard in Quantitative Lipidomics

In quantitative mass spectrometry, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is the gold standard for achieving accurate and precise quantification of analytes in complex biological matrices.[4] 15:0 Lyso PG-d5 serves this exact purpose for the quantification of lysophosphatidylglycerols (LPGs) and other related lipid species.

The rationale behind using a deuterated internal standard lies in its ability to mimic the behavior of the endogenous analyte throughout the entire analytical workflow, from sample extraction to ionization in the mass spectrometer. Because 15:0 Lyso PG-d5 is chemically identical to its non-labeled counterpart, it experiences similar extraction efficiency, chromatographic retention, and ionization response. However, its increased mass allows it to be distinguished from the endogenous analyte by the mass spectrometer. By adding a known amount of 15:0 Lyso PG-d5 to a sample at the beginning of the workflow, any variations in sample preparation or instrument response can be normalized, leading to highly reliable quantitative data.

Experimental Workflow for Lipid Analysis Using 15:0 Lyso PG-d5

The following is a detailed experimental workflow for the quantitative analysis of lysophospholipids in human plasma, adapted from a high-throughput lipidomics methodology.[5]

Figure 1: A typical lipidomics workflow using an internal standard.

Materials and Reagents

Reagent/Material	Specifications
15:0 Lyso PG-d5	Avanti Polar Lipids (or equivalent)
2-Propanol	LC-MS Grade
Human Plasma	Collected in EDTA tubes
Microcentrifuge Tubes	1.5 mL
Autosampler Vials	Glass, with inserts

Sample Preparation Protocol

• Thaw Plasma Samples: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 10 µL of plasma in a microcentrifuge tube, add a pre-determined amount of 15:0 Lyso PG-d5 solution (e.g., 10 µL of a 1 µg/mL solution in 2-propanol). The exact amount should be optimized based on the expected concentration range of the endogenous analytes.

• Lipid Extraction: Add 190 µL of ice-cold 2-propanol to the plasma and internal standard mixture.

• Vortexing: Vortex the mixture vigorously for 10 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples on ice for 30 minutes.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant containing the extracted lipids to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following parameters are based on a high-throughput method for lipid analysis.[5]

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	Hydrophilic Interaction Liquid Chromatography (HILIC) column
Mobile Phase A	Acetonitrile/Acetone (9:1, v/v) with 0.1% formic acid
Mobile Phase B	Acetonitrile/Water (7:3, v/v) with 0.1% formic acid and 10 mM ammonium formate
Flow Rate	0.4 mL/min
Injection Volume	2 µL
Column Temperature	45°C

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Type	Timed-Selective Reaction Monitoring (tSRM)
Collision Gas	Argon
Capillary Voltage	3.5 kV
Source Temperature	150°C

SRM Transitions for 15:0 Lyso PG and 15:0 Lyso PG-d5:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
15:0 Lyso PG	473.3	227.2	25
15:0 Lyso PG-d5	478.3	227.2	25

Data Analysis and Quantification

The quantification of endogenous lysophosphatidylglycerols is achieved by calculating the ratio of the peak area of the endogenous lipid to the peak area of the 15:0 Lyso PG-d5 internal standard. This ratio is then used to determine the concentration of the analyte based on a calibration curve.

Figure 2: The logical flow of quantitative data analysis.

Lysophospholipid Signaling Pathways

While 15:0 Lyso PG-d5 is an analytical tool and not a direct participant in signaling, it is used to quantify lysophospholipids that are known to be involved in various cellular signaling pathways. Lysophospholipids, including lysophosphatidylglycerol, can act as signaling molecules by activating G protein-coupled receptors (GPCRs), leading to a cascade of downstream cellular responses.[6] The accurate quantification of these lipids is crucial for understanding their roles in health and disease.

References

• 1. labnara.com [labnara.com]
• 2. sigmaaldrich.cn [sigmaaldrich.cn]
• 3. avantiresearch.com [avantiresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lysophospholipid receptors in cell signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 15:0 Lyso PG-d5: Chemical Structure, Properties, and Methodologies

This technical guide provides a comprehensive overview of 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5), a deuterated lysophosphatidylglycerol. It is intended for researchers, scientists, and drug development professionals working in the fields of lipidomics, mass spectrometry, and cellular signaling. This document details the chemical and physical properties of 15:0 Lyso PG-d5, outlines its common applications as an internal standard, provides representative experimental protocols for its use, and illustrates the general signaling pathway of lysophosphatidylglycerols.

Chemical Structure and Properties

15:0 Lyso PG-d5 is a synthetic, deuterated version of 15:0 lysophosphatidylglycerol. The deuterium labels are typically located on the glycerol backbone, which allows for its use as an internal standard in mass spectrometry-based lipidomics to differentiate it from its endogenous, non-deuterated counterpart.

Structure:

Table 1: Chemical and Physical Properties of 15:0 Lyso PG-d5

Property	Value	Source
Full Chemical Name	1-pentadecanoyl-2-hydroxy-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[1]
Synonyms	15:0 Lysophosphatidylglycerol-d5
CAS Number	2342574-98-3	[1][2][3]
Molecular Formula	C21H37D5NaO9P	[3]
Formula Weight	497.55 g/mol	[1][3]
Exact Mass	497.28 Da	[1][4]
Purity	>99%	[1]
Physical State	Solid
Storage Temperature	-20°C	[1]
Solubility	Soluble in organic solvents such as chloroform and methanol.
Stability	Stable for at least one year when stored properly at -20°C.	[1]

Experimental Protocols

15:0 Lyso PG-d5 is primarily utilized as an internal standard in quantitative lipidomics studies employing mass spectrometry. Its chemical properties are nearly identical to the endogenous 15:0 Lyso PG, but its increased mass due to the deuterium atoms allows for its distinct detection.

Mass Spectrometry-Based Quantification of Lysophosphatidylglycerols

The following is a representative protocol for the use of 15:0 Lyso PG-d5 as an internal standard for the quantification of lysophosphatidylglycerols in a biological sample using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation and Lipid Extraction:

• Objective: To extract lipids from a biological matrix (e.g., plasma, cells, tissue homogenate).

• Methodology: A common method is the Bligh-Dyer or Folch extraction.

  • To a 100 µL sample, add a known amount of 15:0 Lyso PG-d5 internal standard solution (e.g., 10 µL of a 10 µg/mL solution in methanol).

  • Add 3.75 mL of a chloroform:methanol (1:2, v/v) mixture and vortex thoroughly.

  • Add 1.25 mL of chloroform and vortex.

  • Add 1.25 mL of water and vortex.

  • Centrifuge at 2000 x g for 10 minutes to induce phase separation.

  • Carefully collect the lower organic phase containing the lipids using a glass syringe.

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol).

2. LC-MS/MS Analysis:

• Objective: To separate and detect the analyte (endogenous Lyso PG) and the internal standard (15:0 Lyso PG-d5).

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Chromatographic Conditions (Representative):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from 30% B to 100% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions (Representative for Negative Ion Mode):

  • Ionization Mode: Electrospray Ionization (ESI), negative mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Endogenous 15:0 Lyso PG: Precursor ion (m/z) -> Product ion (m/z)

    • Internal Standard 15:0 Lyso PG-d5: Precursor ion (m/z of deuterated molecule) -> Product ion (m/z)

  • Collision Energy: Optimized for the specific instrument and lipid.

3. Data Analysis and Quantification:

• Objective: To determine the concentration of the endogenous lysophosphatidylglycerol.

• Methodology:

  • Integrate the peak areas of the MRM transitions for both the endogenous 15:0 Lyso PG and the 15:0 Lyso PG-d5 internal standard.

  • Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Generate a calibration curve using known concentrations of a non-deuterated 15:0 Lyso PG standard spiked with the same amount of internal standard.

  • Determine the concentration of the endogenous 15:0 Lyso PG in the sample by interpolating its peak area ratio on the calibration curve.

Workflow for LC-MS/MS Quantification:

Caption: Experimental workflow for the quantification of lysophosphatidylglycerols.

NMR Spectroscopy

While less common for quantification compared to MS, Nuclear Magnetic Resonance (NMR) spectroscopy can be used for structural confirmation of 15:0 Lyso PG-d5. A certificate of analysis for a similar product confirms that the NMR spectrum is consistent with the structure.[5]

Representative Protocol for NMR Analysis:

• Sample Preparation: Dissolve a sufficient amount of 15:0 Lyso PG-d5 in a deuterated solvent (e.g., CDCl3:CD3OD, 2:1 v/v) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: To observe the proton signals of the fatty acid chain and the non-deuterated positions of the glycerol backbone.

  • ³¹P NMR: To observe the single phosphorus signal of the phosphate group.

  • ²H NMR: To confirm the positions of the deuterium labels on the glycerol backbone.

• Data Analysis: The chemical shifts, coupling constants, and signal integrations are analyzed to confirm the molecular structure.

Signaling Pathways of Lysophosphatidylglycerols

Lysophospholipids, including lysophosphatidylglycerol (LPG), are now recognized as important signaling molecules that exert their effects by binding to specific G protein-coupled receptors (GPCRs) on the cell surface. While the signaling pathways for lysophosphatidic acid (LPA) and sphingosine-1-phosphate (S1P) are well-characterized, the specific receptors and downstream pathways for LPGs are an active area of research. However, a general mechanism can be outlined based on the known signaling of other lysophospholipids.

Upon binding to its GPCR, LPG can activate various intracellular signaling cascades through the associated heterotrimeric G proteins (Gq, Gi, G12/13).

• Gq activation: Leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca²⁺), and DAG activates protein kinase C (PKC).

• Gi activation: Inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels and reduced protein kinase A (PKA) activity. The βγ subunits of Gi can also activate other signaling pathways, such as the PI3K/Akt pathway.

• G12/13 activation: Activates Rho GTPases, which are key regulators of the actin cytoskeleton, leading to changes in cell shape, migration, and proliferation.

These signaling events ultimately lead to a variety of cellular responses, including proliferation, migration, and changes in cell morphology.

Generalized Lysophosphatidylglycerol (LPG) Signaling Pathway:

Caption: Generalized signaling pathway for lysophosphatidylglycerol (LPG).

References

• 1. biorxiv.org [biorxiv.org]
• 2. 15:0 Lyso PG-d5 Avanti Research™ - A Croda Brand | 2342574-98-3 [sigmaaldrich.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. 1'-[1,2-dipentadecanoyl-sn-glycero-3-phospho],3'-[1-pentadecanoyl,2-(9Z-hexadecenoyl)-sn-glycero-3-phospho]-rac-glycerol | C70H134O17P2 | CID 9547186 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]

An In-depth Technical Guide to Lysophosphatidylglycerol Internal Standards

Introduction to Lysophosphatidylglycerol (LPG)

Lysophosphatidylglycerol (LPG) is a class of glycerophospholipids characterized by a glycerol backbone, a single fatty acid attached via an ester linkage, and a phosphoglycerol head group.[1][2] These molecules are precursors in the de novo synthesis of phosphatidylglycerol (PG) and are present in low concentrations in most biological systems under normal physiological conditions.[1][3][4] While research into their specific biological functions is ongoing, elevated levels of LPG have been associated with conditions like acute coronary syndrome.[1] In bacteria, LPGs are integral components of the cell envelope.[1] Their role as potential lipid mediators in various cellular processes is an active area of investigation.[3][5][6]

The accurate quantification of lipids like LPG is critical for understanding their roles in health and disease. Mass spectrometry-based lipidomics has become the primary tool for this purpose. However, the complexity of biological samples and the analytical process itself introduce variability that can affect accuracy.[7][8] The use of internal standards is an indispensable strategy to control for this variability and ensure high-quality, reproducible quantitative data.[7][8]

The Critical Role of Internal Standards in Quantitative Lipidomics

Internal standards are structurally analogous compounds to the analyte of interest that are not naturally present in the biological sample.[7] They are added at a known concentration to samples before any processing steps, such as lipid extraction.[7] By co-extracting and co-analyzing with the endogenous lipids, internal standards experience the same sources of analytical variation, including:

• Extraction Efficiency: Losses during the lipid extraction process.

• Matrix Effects: Ion suppression or enhancement during mass spectrometry analysis caused by other components in the sample.

• Instrumental Variability: Fluctuations in the mass spectrometer's performance.

By normalizing the signal of the endogenous analyte to the signal of the co-analyzed internal standard, these variations can be effectively canceled out, leading to accurate and precise quantification.[8] The ideal internal standard has physicochemical properties as close as possible to the analyte. For this reason, stable isotope-labeled lipids or lipids with non-endogenous (e.g., odd-chain) fatty acids are commonly used.[8][9]

Lysophosphatidylglycerol Internal Standards: Types and Applications

For the quantification of endogenous LPGs and other related lysophospholipids, specific LPG internal standards are employed. These standards fall into two primary categories:

• Odd-Chain Lysophosphatidylglycerols: These are LPGs containing a fatty acid with an odd number of carbon atoms (e.g., 17:1). Since most naturally occurring fatty acids in mammalian systems have an even number of carbons, these odd-chain variants are typically absent or present at extremely low levels in biological samples, making them excellent internal standards.[9]

• Stable Isotope-Labeled Lysophosphatidylglycerols: These standards are chemically identical to their endogenous counterparts but are enriched with heavy isotopes (e.g., deuterium (²H) or carbon-13 (¹³C)).[10] For example, a C16:0 LPG could have several deuterium atoms incorporated into its fatty acyl chain (e.g., 16:0-d9 LPG). Mass spectrometers can easily distinguish these heavier standards from the native analytes based on their mass-to-charge ratio. This near-identical chemical behavior makes them the gold standard for correcting analytical variability.[8]

Quantitative Data for LPG Internal Standards

The selection of an appropriate internal standard and the optimization of mass spectrometry parameters are crucial for successful quantification.

Commercially Available LPG Internal Standards

Several companies provide high-purity LPG internal standards, often as part of comprehensive lipidomics mixtures.

Internal Standard	Molecular Formula	Molecular Weight ( g/mol )	Common Form
17:1 Lyso PG (Sodium Salt)	C₂₃H₄₄O₉PNa	518.56	Part of a quantitative mixture in 1:1 DCM:MeOH.[11]
17:1 Lyso PG (Ammonium Salt)	C₂₃H₄₈NO₉P	513.60	Part of a quantitative mixture in 1:1 DCM:MeOH.[11]
Lyso PG Internal Standard Mixture	Varies	Varies	Provided as a solution in 1:1 Dichloromethane:Methanol.[12]

Note: This table is representative and not exhaustive. Researchers should consult supplier catalogs for specific product details and concentrations.

Typical LC-MS/MS Parameters for Lysophospholipid Analysis

Quantification is typically performed using liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode.

Lipid Class	Precursor Ion (m/z)	Product Ion / Neutral Loss	Ionization Mode
Lysophosphatidylcholine (LPC)	[M+H]⁺	184 (Phosphocholine headgroup)	Positive
Lysophosphatidylethanolamine (LPE)	[M-H]⁻	Neutral loss of 197 Da	Negative
Lysophosphatidylserine (LPS)	[M-H]⁻	Neutral loss of 87 Da (Serine)	Negative
Lysophosphatidylglycerol (LPG)	[M-H]⁻	153 (Glycerol phosphate fragment)	Negative
Lysophosphatidic Acid (LPA)	[M-H]⁻	153 (Glycerol phosphate fragment)	Negative

Reference: These are characteristic fragments. Specific m/z values for precursor ions will depend on the fatty acid composition of the LPG species.[13][14]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using an LPG Internal Standard

This protocol is based on a modified Folch extraction method suitable for plasma or serum samples.

Materials:

• Biological sample (e.g., 50 µL plasma)

• LPG Internal Standard solution (e.g., 17:1 LPG at 10 µg/mL in methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution (or HPLC-grade water)

• Glass centrifuge tubes

• Nitrogen gas evaporator

• Reconstitution solvent (e.g., Acetonitrile/Isopropanol 1:1)

Methodology:

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Addition: In a glass centrifuge tube, add 50 µL of plasma. To this, add a known amount of the LPG internal standard (e.g., 20 µL of a 10 µg/mL solution). The amount should be chosen to be within the linear range of the instrument and comparable to the expected analyte concentration.

• Solvent Addition: Add 2 mL of a Chloroform:Methanol (2:1, v/v) mixture to the tube.

• Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 400 µL of 0.9% NaCl solution. Vortex for another 30 seconds. Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in a known volume (e.g., 100 µL) of the reconstitution solvent. Vortex to ensure all lipids are redissolved.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Quantification of Endogenous Lipids by LC-MS/MS

This protocol outlines the general steps for creating a calibration curve and quantifying an analyte relative to the LPG internal standard.

Methodology:

• Preparation of Calibration Standards:

  • Prepare a stock solution of a non-endogenous or stable-isotope labeled standard of the analyte of interest (e.g., 18:1 LPG).

  • Create a series of calibration standards by spiking a known amount of the analyte standard into a matrix that mimics the biological sample (e.g., stripped plasma or a solvent mixture). The concentrations should span the expected range of the endogenous analyte.

  • Add a constant, known amount of the LPG internal standard (e.g., 17:1 LPG) to each calibration standard.

• LC-MS/MS Analysis:

  • Develop an LC method to chromatographically separate the analyte and the internal standard. A reverse-phase C18 column is often used.[15]

  • Set up the mass spectrometer to operate in MRM mode, monitoring the specific precursor-to-product ion transitions for both the analyte and the internal standard (refer to the table above).

• Data Processing:

  • Integrate the peak areas for both the analyte and the internal standard in each chromatogram for all calibration standards and unknown samples.

• Calibration Curve Construction:

  • For each calibration standard, calculate the ratio of the analyte peak area to the internal standard peak area (AreaAnalyte / AreaIS).

  • Plot this ratio on the y-axis against the known concentration of the analyte in the calibration standards on the x-axis.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value ≥ 0.99 is desirable.

• Quantification of Unknown Samples:

  • For each unknown biological sample, calculate the ratio of the endogenous analyte peak area to the internal standard peak area.

  • Use the linear regression equation from the calibration curve to calculate the concentration of the endogenous analyte in the unknown sample.

Visualizations

Caption: Molecular components of a lysophosphatidylglycerol molecule.

Caption: Standard workflow for quantitative lipid analysis.

Caption: A representative signal transduction cascade for lysophospholipids.

References

• 1. lipotype.com [lipotype.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Lysophosphatidylglycerol - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Lysophosphatidylglycerol (LPG) phospholipase D maintains membrane homeostasis in Staphylococcus aureus by converting LPG to lysophosphatidic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel lysophosphoplipid receptors: their structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. sigmaaldrich.cn [sigmaaldrich.cn]
• 12. avantiresearch.com [avantiresearch.com]
• 13. researchgate.net [researchgate.net]
• 14. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 15. Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Beginner's In-Depth Guide to 15:0 Lyso PG-d5 in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5), a critical tool for researchers venturing into the field of lipidomics. This document outlines its properties, applications, and the methodologies for its use as an internal standard in quantitative mass spectrometry-based lipid analysis.

Introduction to 15:0 Lyso PG-d5

15:0 Lyso PG-d5 is a deuterated synthetic lysophosphatidylglycerol. The "15:0" denotes that it has a pentadecanoyl acyl chain with 15 carbon atoms and no double bonds. "Lyso" indicates that one of the acyl chains at the glycerol backbone is absent. "PG" stands for phosphatidylglycerol, referring to the head group. The "-d5" signifies that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. This stable isotope labeling makes it an ideal internal standard for mass spectrometry-based lipidomics.[1][2]

The primary application of 15:0 Lyso PG-d5 is as an internal standard in quantitative lipidomics.[1] Internal standards are essential for correcting for variations in sample preparation and instrument response, thereby enabling accurate quantification of endogenous lipids.[3][4] Its unique mass, due to the deuterium labeling, allows it to be distinguished from endogenous lysophosphatidylglycerols in a biological sample.

Quantitative Data

The physical and chemical properties of 15:0 Lyso PG-d5 are summarized in the table below. This information is crucial for its accurate use in experimental setups.

Property	Value	Reference
Synonym	1-pentadecanoyl-2-hydroxy-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)(sodium salt)	[2][5]
Molecular Formula	C21H37D5NaO9P	[2]
Molecular Weight	497.55 g/mol	[2][6]
Exact Mass	497.28	[2]
CAS Number	2342574-98-3	[2][6]
Purity	>99%	[5]
Form	Solution (e.g., 1 mg/mL)	[5]
Storage Temperature	-20°C	[2][5]

15:0 Lyso PG-d5 is often included in commercially available internal standard mixtures, such as the UltimateSPLASH™ ONE, for comprehensive lipidomics analysis.[7][8] In such mixtures, the concentration of each component is precisely defined. For instance, in one such mixture, 15:0 Lyso PG-d5 is present at a target concentration of 25 µg/mL.[7]

Experimental Protocols

The following sections detail a generalized workflow for the use of 15:0 Lyso PG-d5 as an internal standard in a typical lipidomics experiment.

Sample Preparation

A robust sample preparation protocol is critical for accurate lipid analysis. The following is a general procedure for lipid extraction from biological samples, such as plasma or serum.

Materials:

• Biological sample (e.g., plasma, serum, tissue homogenate)

• Internal Standard (IS) solution containing 15:0 Lyso PG-d5

• Methyl-tert-butyl ether (MTBE)

• Methanol (MeOH)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

• Pipettes

• Glass vials

Procedure:

• Thaw Samples: Thaw frozen biological samples on ice to minimize lipid degradation.

• Add Internal Standard: To a known volume or weight of the sample (e.g., 50 µL of plasma), add a precise amount of the internal standard solution containing 15:0 Lyso PG-d5. The amount of IS added should be optimized based on the expected concentration of endogenous lysophosphatidylglycerols.

• Lipid Extraction (Matyash Method):

  • Add 1.5 mL of a methanol:MTBE (1:5, v/v) solution to the sample.

  • Vortex thoroughly for 1 minute.

  • Add 375 µL of water to induce phase separation.

  • Vortex for another 30 seconds.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

• Collect Organic Phase: After centrifugation, two phases will be visible. The upper organic phase contains the lipids. Carefully collect the upper organic phase and transfer it to a new clean glass vial.

• Dry and Reconstitute: Evaporate the solvent from the collected organic phase under a stream of nitrogen gas. Reconstitute the dried lipid extract in a known volume of a suitable solvent for LC-MS analysis, such as methanol:chloroform (1:1, v/v).

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of lipids.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• A suitable chromatography column, such as a C18 reversed-phase column.

• A tandem mass spectrometer (e.g., a triple quadrupole or a high-resolution mass spectrometer like an Orbitrap).

Typical LC-MS/MS Parameters:

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, which is gradually increased to elute lipids based on their polarity.

• Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

• Injection Volume: 2-10 µL.

• Ionization Mode: Negative Electrospray Ionization (ESI) is generally preferred for the analysis of phosphatidylglycerols.

• MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer or parallel reaction monitoring (PRM) on a high-resolution instrument. The specific precursor-to-product ion transitions for 15:0 Lyso PG-d5 and the target endogenous lysophosphatidylglycerols need to be determined.

Signaling and Metabolic Pathways

Lysophosphatidylglycerols (Lyso-PGs) are bioactive lipid molecules involved in various cellular processes. They are primarily formed from the hydrolysis of phosphatidylglycerols (PGs) by phospholipase A2 (PLA2) enzymes. The metabolic pathway is a part of the larger glycerophospholipid metabolism.

Metabolic Pathway of Lysophosphatidylglycerol

Caption: Metabolic pathway of Lysophosphatidylglycerol (Lyso-PG).

Simplified Lysophospholipid Signaling

While the signaling roles of lysophosphatidylserine (LysoPS) and lysophosphatidic acid (LPA) are well-studied, the specific receptors and downstream signaling pathways for lysophosphatidylglycerol are less defined. However, like other lysophospholipids, Lyso-PG is believed to act as a signaling molecule by binding to G protein-coupled receptors (GPCRs) on the cell surface, initiating intracellular signaling cascades that can influence various cellular functions.[3]

Caption: Generalized signaling pathway for lysophospholipids.

Experimental Workflow

The overall workflow for a quantitative lipidomics experiment using 15:0 Lyso PG-d5 as an internal standard is depicted below.

Caption: Quantitative lipidomics workflow using an internal standard.

Conclusion

15:0 Lyso PG-d5 is an indispensable tool for researchers in lipidomics, enabling the accurate quantification of lysophosphatidylglycerols and other lipid species. Its use as an internal standard is fundamental to obtaining reliable and reproducible data. This guide provides a foundational understanding for beginners to incorporate 15:0 Lyso PG-d5 into their lipidomics workflow, from sample preparation to data interpretation. As the field of lipidomics continues to grow, the precise quantification of individual lipid species will remain a critical aspect of understanding their roles in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. avantiresearch.com [avantiresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. Druggable Lysophospholipid Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Stable Isotope Labeling with 15:0 Lyso PG-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of 15:0 Lyso PG-d5, a deuterium-labeled stable isotope, as an internal standard in quantitative mass spectrometry-based lipidomics. This document details the core principles, experimental protocols, data presentation, and relevant biological context for researchers, scientists, and professionals in drug development.

Core Principles of Stable Isotope Labeling in Lipidomics

Stable isotope labeling is a powerful technique used to enhance the accuracy and precision of quantitative analysis in mass spectrometry. In lipidomics, where the complexity of the lipidome presents significant analytical challenges, the use of stable isotope-labeled internal standards is considered the gold standard.

15:0 Lyso PG-d5 is a synthetic form of 1-pentadecanoyl-sn-glycero-3-phospho-(1'-rac-glycerol) where five hydrogen atoms on the glycerol backbone have been replaced with deuterium (d5). Deuterium is a stable, non-radioactive isotope of hydrogen. This labeling imparts a 5 Dalton mass shift to the molecule, making it easily distinguishable from its endogenous, unlabeled counterpart by a mass spectrometer.

The fundamental principle behind using 15:0 Lyso PG-d5 as an internal standard is that it behaves nearly identically to the endogenous 15:0 Lyso PG and other lysophosphatidylglycerols (LPGs) during sample preparation, chromatography, and ionization in the mass spectrometer. By adding a known amount of 15:0 Lyso PG-d5 to a sample at the beginning of the workflow, any variations in sample recovery during extraction or fluctuations in instrument response can be normalized. This allows for accurate quantification of the target analyte.[1]

Data Presentation: Physicochemical and Analytical Performance Data

The utility of 15:0 Lyso PG-d5 as an internal standard is underpinned by its well-defined physicochemical properties and predictable analytical performance.

Property	Value	Reference
Chemical Formula	C₂₁H₃₇D₅NaO₉P	Avanti Polar Lipids
Molecular Weight	497.55 g/mol	Avanti Polar Lipids
Exact Mass	497.2778	Avanti Polar Lipids
CAS Number	2342574-98-3	Avanti Polar Lipids
Purity	>99%	Vendor Specification
Storage	-20°C in a suitable solvent	Vendor Recommendation

Quantitative performance metrics are crucial for validating analytical methods. While specific performance data for 15:0 Lyso PG-d5 alone is not extensively published, the following table represents typical performance characteristics for deuterated lysophospholipid standards in a validated LC-MS/MS lipidomics workflow.

Parameter	Typical Value	Description
Limit of Detection (LOD)	5 - 30 fmol	The lowest amount of the analyte that can be reliably detected above the background noise.
Limit of Quantification (LOQ)	15 - 100 fmol	The lowest amount of the analyte that can be quantitatively determined with acceptable precision and accuracy.
Linearity (R²)	>0.99	The degree to which the instrument response is directly proportional to the analyte concentration over a given range.
Intra-day Precision (%RSD)	<10%	The relative standard deviation of measurements taken within a single day, indicating the repeatability of the method.
Inter-day Precision (%RSD)	<15%	The relative standard deviation of measurements taken on different days, indicating the reproducibility of the method.

Experimental Protocols

The following sections provide detailed methodologies for the use of 15:0 Lyso PG-d5 as an internal standard in a typical lipidomics experiment.

Sample Preparation: Lipid Extraction from Plasma

A common procedure for extracting lipids from a biological matrix like plasma is protein precipitation followed by liquid-liquid extraction.

Materials:

• Biological plasma sample

• 15:0 Lyso PG-d5 internal standard solution (e.g., 1 mg/mL in methanol)

• Methanol (LC-MS grade), ice-cold

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Protocol:

• Thaw plasma samples on ice.

• In a clean microcentrifuge tube, add 50 µL of plasma.

• Spike the plasma sample with a known amount of 15:0 Lyso PG-d5 internal standard solution. The final concentration should be within the linear range of the assay. A typical starting concentration is 100-500 ng/mL.

• Add 500 µL of ice-cold methanol to the sample to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Add 1.5 mL of MTBE to the tube.

• Vortex for 10 minutes at 4°C.

• Add 375 µL of water to induce phase separation.

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic layer, which contains the lipids, and transfer it to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A C18 reversed-phase column with a particle size of 1.7-2.1 µm is commonly used for lipidomics (e.g., Waters ACQUITY UPLC BEH C18, Agilent ZORBAX Eclipse Plus C18).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

  • 0-2 min: 30% B

  • 2-12 min: Gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15-15.1 min: Return to 30% B

  • 15.1-18 min: Re-equilibration at 30% B

• Injection Volume: 5-10 µL.

• Column Temperature: 50°C.

Mass Spectrometry Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-). Lysophosphatidylglycerols are readily ionized in negative mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte (e.g., 16:0 Lyso PG): Precursor ion (m/z) 453.3 → Product ion (m/z) 153.0 (glycerol-3-phosphate headgroup fragment).

  • Internal Standard (15:0 Lyso PG-d5): Precursor ion (m/z) 444.3 → Product ion (m/z) 158.0 (d5-glycerol-3-phosphate headgroup fragment).

• Source Parameters: These will need to be optimized for the specific instrument but typical values include:

  • Capillary Voltage: 2.5-3.5 kV

  • Source Temperature: 120-150°C

  • Desolvation Gas Temperature: 350-500°C

  • Desolvation Gas Flow: 600-800 L/hr

Mandatory Visualizations

Experimental Workflow

Caption: A typical experimental workflow for quantitative lipidomics using 15:0 Lyso PG-d5.

Lysophospholipid Signaling Pathway

Lysophosphatidylglycerols, along with other lysophospholipids, can act as signaling molecules that modulate various cellular processes. While specific receptors for LPGs are still under investigation, they are part of the broader lysophospholipid signaling network that often involves G protein-coupled receptors (GPCRs).

Caption: A generalized signaling pathway for lysophospholipids like LPG via GPCR activation.

Logical Relationship for Quantification

The core of quantitative analysis using an internal standard lies in the relationship between the analyte and the standard.

Caption: The logical workflow for calculating analyte concentration using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]

Applications of 15:0 Lyso PG-d5 in Metabolic Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of 15:0 Lyso PG-d5, a deuterated lysophosphatidylglycerol, in metabolic studies. Its primary role as an internal standard in mass spectrometry-based lipidomics is detailed, along with experimental protocols and insights into the metabolic and signaling pathways of lysophosphatidylglycerols.

Introduction to 15:0 Lyso PG-d5

1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5) is a synthetic, stable isotope-labeled lipid. The five deuterium atoms on the glycerol head group make it chemically identical to its endogenous counterpart, 15:0 Lyso PG, but distinguishable by its higher mass. This property is fundamental to its application as an internal standard in quantitative mass spectrometry.

In metabolic studies, particularly in the field of lipidomics, accurate quantification of lipid species is crucial for understanding disease mechanisms, identifying biomarkers, and evaluating the efficacy of therapeutic interventions. The use of stable isotope-labeled internal standards like 15:0 Lyso PG-d5 is the gold standard for achieving reliable and reproducible quantitative data.[1][2] It corrects for variability introduced during sample preparation, extraction, and analysis, including matrix effects in the mass spectrometer.

Quantitative Performance of 15:0 Lyso PG-d5 as an Internal Standard

The analytical performance of a method using a deuterated internal standard is critical for its application in metabolic studies. The following table summarizes the typical quantitative performance characteristics of an LC-MS/MS method for the analysis of lysophosphatidylglycerols using 15:0 Lyso PG-d5. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Typical Value	Acceptance Criteria (FDA Bioanalytical Guidelines)
Linearity (r²)	> 0.995	≥ 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 1 ng/mL	Signal-to-Noise Ratio ≥ 10
Upper Limit of Quantification (ULOQ)	500 - 1000 ng/mL	Defined by the standard curve
Accuracy (% Bias)	Within ± 15%	± 15% of nominal concentration (± 20% at LLOQ)
Precision (%RSD)	< 15%	≤ 15% RSD (≤ 20% at LLOQ)
Recovery (%)	85 - 115%	Consistent, precise, and reproducible

Experimental Protocols

This section outlines a detailed methodology for the quantification of endogenous lysophosphatidylglycerols in biological samples, such as plasma or cell lysates, using 15:0 Lyso PG-d5 as an internal standard.

Materials and Reagents

• 15:0 Lyso PG-d5 (Internal Standard)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Water (LC-MS grade)

• Isopropanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate

• Formic acid

• Biological samples (e.g., plasma, cell pellets)

Sample Preparation and Lipid Extraction (Modified Folch Method)

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known amount of 15:0 Lyso PG-d5 working solution (e.g., 10 µL of a 1 µg/mL solution).

• Sample Addition: Add a precise volume of the biological sample (e.g., 50 µL of plasma or cell lysate from a known number of cells) to the tube containing the internal standard.

• Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 200 µL of LC-MS grade water. Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.

• Lipid Collection: Carefully aspirate and discard the upper aqueous layer. Transfer the lower organic phase containing the lipids to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of isopropanol/acetonitrile/water 2:1:1 v/v/v).

Caption: Workflow for lipid extraction using the modified Folch method.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for the separation of lysophospholipids.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the more hydrophobic lipids.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 50-60°C.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is generally preferred for the analysis of lysophosphatidylglycerols.

  • Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) is used for targeted quantification.

  • SRM Transitions: The mass spectrometer is set to monitor specific precursor-to-product ion transitions for the endogenous Lyso PG species and for the 15:0 Lyso PG-d5 internal standard. The exact m/z values will depend on the acyl chain composition of the Lyso PG of interest. For 15:0 Lyso PG-d5, a representative transition would be monitored.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
15:0 Lyso PG-d5 (IS)	~499.3	~153.1 (Glycerol-phosphate head group)
Endogenous 16:0 Lyso PG	509.3	~153.1
Endogenous 18:0 Lyso PG	537.4	~153.1
Endogenous 18:1 Lyso PG	535.4	~153.1

Note: The exact m/z values for the precursor ions may vary slightly depending on the instrument calibration and resolution. The product ion at m/z 153.1 corresponds to the glycerophosphate head group.

Data Analysis and Quantification

The concentration of the endogenous Lyso PG species is calculated by comparing the peak area ratio of the analyte to the internal standard (15:0 Lyso PG-d5) against a calibration curve. The calibration curve is generated by analyzing a series of standards with known concentrations of the analyte and a fixed concentration of the internal standard.

Metabolic and Signaling Pathways of Lysophosphatidylglycerol (LPG)

Lysophosphatidylglycerols are not only intermediates in phospholipid metabolism but also act as signaling molecules.

Metabolic Pathway of Lysophosphatidylglycerol

LPGs are primarily generated from the hydrolysis of phosphatidylglycerol (PG) by the action of phospholipase A1 (PLA1) or phospholipase A2 (PLA2), which remove a fatty acid from the sn-1 or sn-2 position, respectively. Conversely, LPG can be reacylated to form PG by lysophospholipid acyltransferases (LPLATs).

Caption: Key enzymatic steps in the metabolism of lysophosphatidylglycerol.

Lysophosphatidylglycerol Signaling Pathway

LPGs can act as extracellular signaling molecules by binding to and activating specific G-protein coupled receptors (GPCRs) on the cell surface. This binding initiates a cascade of intracellular events that can influence a variety of cellular processes, including cell proliferation, migration, and inflammation. The specific downstream effects depend on the type of G-protein (Gαs, Gαi, Gαq, or Gα12/13) coupled to the receptor.[3]

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. Lysophospholipids and their G protein-coupled receptors in atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 15:0 Lyso PG-d5: Characteristics and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 15:0 Lyso PG-d5, a deuterated lysophosphatidylglycerol, and its applications in research. This document details its role as an internal standard in mass spectrometry-based lipidomics, outlines relevant experimental protocols, and illustrates key biological pathways and analytical workflows.

Physical and Chemical Characteristics

15:0 Lyso PG-d5, also known as 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, is a synthetic, deuterated lipid primarily utilized as an internal standard in analytical chemistry. The incorporation of five deuterium atoms provides a distinct mass shift, enabling accurate quantification of its non-deuterated counterparts in complex biological samples.

Quantitative Data Summary

The physical and chemical properties of 15:0 Lyso PG-d5 are summarized in the table below.

Property	Value	Reference
CAS Number	2342574-98-3	[1][2]
Molecular Formula	C₂₁H₃₇D₅NaO₉P	[1][2]
Molecular Weight	497.55 g/mol	[1][2]
Exact Mass	497.28 u	[1][2]
Purity	>99%	[1][2]
Appearance	Liquid/Solution	[1][3]
Solubility	Soluble in Dichloromethane (DCM) and Methanol	[1]
Storage Temperature	-20°C	[1][2][3]
Shelf Life	1 Year	[1][2]

Applications in Research

15:0 Lyso PG-d5 is a crucial tool in the field of lipidomics, the large-scale study of lipids in biological systems. Its primary application is as an internal standard for the quantification of lysophosphatidylglycerols (Lyso-PGs) and other related lipid species by mass spectrometry (MS).[4][5] The use of a stable isotope-labeled internal standard like 15:0 Lyso PG-d5 is essential for correcting for variations that can occur during sample preparation, extraction, and analysis, thereby ensuring the accuracy and reproducibility of quantitative data.

Experimental Protocols

The following section outlines a general workflow for the analysis of lysophosphatidylglycerols in biological samples using 15:0 Lyso PG-d5 as an internal standard.

Lipid Extraction

A common method for extracting lipids from plasma or other biological matrices is a modified Bligh-Dyer or Folch extraction.

Materials:

• Biological sample (e.g., plasma, cell pellet)

• 15:0 Lyso PG-d5 internal standard solution (of known concentration)

• Chloroform

• Methanol

• Water (LC-MS grade)

• Centrifuge

• Nitrogen gas evaporator or vacuum concentrator

Protocol:

• To a known amount of the biological sample, add a precise volume of the 15:0 Lyso PG-d5 internal standard solution.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Add water to the mixture to induce phase separation. The final ratio of chloroform:methanol:water should be approximately 2:1:0.8.

• Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the aqueous and organic layers.

• Carefully collect the lower organic layer, which contains the lipids, using a glass pipette.

• Dry the collected lipid extract under a stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol or a mobile phase-compatible solvent) for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical technique of choice for the sensitive and specific quantification of lysophospholipids.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column

• Tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source

Typical LC Conditions:

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient starts with a lower percentage of mobile phase B and gradually increases to elute the more hydrophobic lipids.

• Flow Rate: 0.3-0.5 mL/min.

• Column Temperature: 40-50°C.

Typical MS/MS Conditions:

• Ionization Mode: Negative ion electrospray ionization (ESI-) is often preferred for the analysis of acidic phospholipids like Lyso-PGs.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for the endogenous Lyso-PGs and the 15:0 Lyso PG-d5 internal standard are monitored. For example, for a generic Lyso-PG, a characteristic transition would be the loss of the glycerophosphate headgroup.

Signaling Pathways and Workflows

Lysyl-Phosphatidylglycerol Biosynthesis in Staphylococcus aureus

Lysophosphatidylglycerols play a significant role in the bacterial cell membrane. In Staphylococcus aureus, the enzyme MprF (Multiple Peptide Resistance Factor) is responsible for the synthesis of lysyl-phosphatidylglycerol (Lysyl-PG).[6][7] This modification of the cell membrane is a key mechanism for resistance against cationic antimicrobial peptides.[6][7]

Caption: Biosynthesis and translocation of Lysyl-PG in S. aureus by the MprF enzyme.

General Lipidomics Experimental Workflow

The use of 15:0 Lyso PG-d5 is integral to a standard lipidomics workflow, which encompasses sample preparation, data acquisition, and data analysis.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

References

• 1. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 2. Lysophosphatidylglycerol (LPG) phospholipase D maintains membrane homeostasis in Staphylococcus aureus by converting LPG to lysophosphatidic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Druggable Lysophospholipid Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sensitizing Staphylococcus aureus to antibacterial agents by decoding and blocking the lipid flippase MprF - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity [mdpi.com]
• 7. Lysyl-Phosphatidylglycerol: A Lipid Involved in the Resistance of Staphylococcus aureus to Antimicrobial Peptide Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 15:0 Lyso PG-d5 in Quantitative Lipid Profiling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of 15:0 Lyso PG-d5 as an internal standard in the quantitative analysis of lysophosphatidylglycerols (LPGs) and other lysophospholipids. We will delve into the methodologies, data interpretation, and the biological significance of these molecules.

Introduction: The Significance of 15:0 Lyso PG-d5 in Quantitative Lipidomics

Quantitative lipid profiling, or lipidomics, is a rapidly advancing field crucial for understanding the roles of lipids in health and disease. Lysophospholipids, once considered mere intermediates in membrane metabolism, are now recognized as potent signaling molecules involved in a myriad of cellular processes. Among these, lysophosphatidylglycerols (LPGs) are gaining attention for their potential roles in inflammation, immune response, and cell signaling.

Accurate quantification of these low-abundance lipids is paramount. This is where stable isotope-labeled internal standards, such as 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5), become indispensable. The five deuterium atoms on the glycerol backbone of 15:0 Lyso PG-d5 give it a distinct mass-to-charge ratio (m/z) from its endogenous counterparts, without significantly altering its chemical and physical properties. This allows it to be spiked into a biological sample at a known concentration and behave similarly to the endogenous LPGs during extraction, chromatographic separation, and ionization in the mass spectrometer. By comparing the signal intensity of the endogenous LPGs to that of the known amount of 15:0 Lyso PG-d5, precise and accurate quantification can be achieved.

Data Presentation: Quantitative Analysis of Lysophosphatidylglycerols

The following table presents representative data for the concentration of various lysophosphatidylglycerol species in human plasma, as would be determined using a quantitative LC-MS/MS method with 15:0 Lyso PG-d5 as an internal standard.

Table 1: Representative Concentrations of Lysophosphatidylglycerol (LPG) Species in Human Plasma. This table illustrates the typical concentration ranges of various LPG species found in healthy human plasma, as determined by LC-MS/MS with 15:0 Lyso PG-d5 as an internal standard.

Lipid Species	Abbreviation	Concentration Range (µM)
1-palmitoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)	LPG(16:0)	0.1 - 0.5
1-stearoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)	LPG(18:0)	0.2 - 1.0
1-oleoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)	LPG(18:1)	0.5 - 2.5
1-linoleoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)	LPG(18:2)	0.3 - 1.5
1-arachidonoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)	LPG(20:4)	0.1 - 0.8

Experimental Protocols

Lipid Extraction from Plasma

A robust and reproducible lipid extraction method is the foundation of any quantitative lipidomics workflow. The following is a modified Bligh-Dyer method suitable for the extraction of lysophospholipids from plasma:

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 100 µL of plasma, add a precise amount of 15:0 Lyso PG-d5 (e.g., 10 µL of a 10 µg/mL solution in methanol).

• Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the plasma sample. Vortex thoroughly for 1 minute.

• Phase Separation: Add 125 µL of chloroform and vortex for 30 seconds. Then, add 125 µL of water and vortex for another 30 seconds.

• Centrifugation: Centrifuge the mixture at 1,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass syringe.

• Drying: Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol:chloroform, 9:1, v/v).

LC-MS/MS Analysis of Lysophosphatidylglycerols

Hydrophilic Interaction Liquid Chromatography (HILIC) is often preferred for the separation of lysophospholipid classes.

• Liquid Chromatography (LC):

  • Column: A HILIC column (e.g., a silica-based column with a diol or amide stationary phase).

  • Mobile Phase A: Acetonitrile with 0.1% formic acid.

  • Mobile Phase B: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: A typical gradient would start at a high percentage of mobile phase A (e.g., 95%) and gradually increase the percentage of mobile phase B to elute the more polar lysophospholipids.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each LPG species and the internal standard. For example:

    • LPG(16:0): m/z 455.3 → m/z 153.0 (glycerol-3-phosphate headgroup)

    • LPG(18:0): m/z 483.3 → m/z 153.0

    • LPG(18:1): m/z 481.3 → m/z 153.0

    • 15:0 Lyso PG-d5 (Internal Standard): m/z 446.3 → m/z 158.0 (deuterated glycerol-3-phosphate headgroup)

  • Collision Energy: Optimized for each specific transition.

Mandatory Visualizations

Quantitative Lipidomics Workflow

The following diagram illustrates the general workflow for the quantitative analysis of lysophosphatidylglycerols using 15:0 Lyso PG-d5 as an internal standard.

Caption: A typical workflow for quantitative lipid profiling of LPGs.

Putative Signaling Pathway of Lysophosphatidylglycerol

Lysophospholipids, including LPG, are known to exert their signaling effects through G protein-coupled receptors (GPCRs). While the specific receptor for LPG is still under investigation, it is hypothesized to be a member of the P2Y receptor family. The following diagram illustrates a putative signaling pathway for LPG.

Caption: A putative signaling pathway for Lysophosphatidylglycerol (LPG).

This guide provides a foundational understanding of the critical role of 15:0 Lyso PG-d5 in the accurate quantification of lysophosphatidylglycerols. The detailed protocols and workflow diagrams serve as a practical resource for researchers venturing into the field of quantitative lipidomics. As research into the biological functions of LPGs continues to evolve, the methodologies outlined here will be instrumental in uncovering their roles in health and disease.

Protocols & Analytical Methods

Application Notes and Protocols for Spiking 15:0 Lyso PG-d5 into Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysophospholipids, such as lysophosphatidylglycerols (Lyso PGs), are bioactive signaling molecules involved in numerous physiological and pathological processes. Accurate quantification of these lipids in biological matrices is crucial for understanding their roles in health and disease, and for the development of novel therapeutics. The use of stable isotope-labeled internal standards is essential for reliable quantification by mass spectrometry, as they compensate for variations in sample preparation and matrix effects.[1][2] 15:0 Lyso PG-d5 is a deuterated analog of 15:0 Lyso PG, making it an ideal internal standard for the quantification of endogenous Lyso PGs.

This document provides a detailed protocol for the preparation and spiking of 15:0 Lyso PG-d5 into biological samples, primarily plasma and serum, for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The following table summarizes the typical concentrations and performance metrics for the use of 15:0 Lyso PG-d5 as an internal standard in lipidomics analyses.

Parameter	Value	Source
Stock Solution Concentration	25 µg/mL	Avanti Polar Lipids[3]
Final Spiking Concentration in Sample	2.01 µM (approx. 1 µg/mL)	[4]
Typical Linearity (R²) of Lipidomic Assays	> 0.99	[5]
Expected Recovery	85-115%	General guidance for internal standards in bioanalysis
Precision (CV%)	< 15%	General guidance for internal standards in bioanalysis

Experimental Protocols

This section details the step-by-step procedures for the preparation of the internal standard working solution, sample preparation, and lipid extraction.

Materials and Reagents

• 15:0 Lyso PG-d5 (e.g., from a commercial supplier)

• Methanol (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

• Biological sample (e.g., plasma, serum)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Preparation of Internal Standard (IS) Working Solution

• Primary Stock Solution: If starting from a solid, accurately weigh the 15:0 Lyso PG-d5 and dissolve it in methanol to achieve a concentration of 1 mg/mL. If using a pre-made solution (e.g., 25 µg/mL), this can serve as a secondary stock.

• Working Solution Preparation: Dilute the primary or secondary stock solution with methanol to a final concentration of 10 µg/mL. This working solution will be used to spike the biological samples. The exact concentration of the working solution may need to be optimized based on the expected concentration of endogenous Lyso PGs in the samples and the sensitivity of the mass spectrometer.

Sample Preparation and Lipid Extraction (MTBE Method)

This protocol is a widely used method for the extraction of lipids from plasma and serum.

• Sample Thawing: Thaw frozen biological samples (e.g., plasma, serum) on ice.

• Sample Aliquoting: In a clean microcentrifuge tube, add 50 µL of the biological sample.

• Internal Standard Spiking: Add 10 µL of the 10 µg/mL 15:0 Lyso PG-d5 internal standard working solution to the sample.

• Protein Precipitation: Add 200 µL of cold methanol to the sample, vortex vigorously for 30 seconds to precipitate proteins.

• Liquid-Liquid Extraction: Add 750 µL of MTBE, and vortex for 1 minute.

• Phase Separation: Add 125 µL of water and vortex for 20 seconds. Centrifuge at 14,000 x g for 5 minutes at 4°C. This will result in two distinct liquid phases.

• Supernatant Collection: Carefully collect the upper organic phase (containing the lipids) and transfer it to a new clean tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 9:1 Methanol:Water with 0.1% formic acid).

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the key steps in the sample preparation and analysis workflow.

References

• 1. Investigation of endogenous blood plasma phospholipids, cholesterol and glycerides that contribute to matrix effects in bioanalysis by liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aspects of Matrix and Analyte Effects in Clinical Pharmacokinetic Sample Analyses using LC-ESI/MS/MS – Two Case Examples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. unipub.uni-graz.at [unipub.uni-graz.at]

Application Notes and Protocols for LC-MS/MS Method Development with 15:0 Lyso PG-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysophospholipids are bioactive signaling molecules involved in a myriad of physiological and pathological processes, making them attractive targets for drug development.[1][2][3] Lysophosphatidylglycerols (Lyso-PGs) are a class of lysophospholipids that have been implicated in various cellular functions. Accurate and precise quantification of these molecules is crucial for understanding their roles in health and disease. This document provides a detailed protocol for the development of a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of lysophospholipids, using 15:0 Lyso PG-d5 as an internal standard. The use of a deuterated internal standard is critical to correct for variations in sample preparation and matrix effects, thereby ensuring high accuracy and precision.[4][5]

Signaling Pathway of Lysophospholipids

Lysophospholipids, including Lyso-PG, exert their biological effects by activating specific G protein-coupled receptors (GPCRs) on the cell surface.[1][6] This initiates a cascade of intracellular signaling events that can influence cell proliferation, migration, and survival. The diagram below illustrates a generalized signaling pathway for lysophospholipids.

Caption: Generalized Lysophospholipid Signaling Pathway.

Experimental Protocols

Sample Preparation: Lipid Extraction

A critical step in the analysis of lysophospholipids is the efficient extraction from the biological matrix. The Folch method is a widely used protocol for this purpose.[7]

Materials:

• Biological sample (e.g., plasma, cells, tissue homogenate)

• 15:0 Lyso PG-d5 internal standard solution (in methanol)

• Chloroform

• Methanol

• 0.9% NaCl solution (or HPLC-grade water)

• Ice bath

• Vortex mixer

• Centrifuge

Protocol:

• Place the sample (e.g., 100 µL of plasma) in a glass tube on ice.

• Add a known amount of 15:0 Lyso PG-d5 internal standard solution. The final concentration should be optimized based on the expected endogenous levels of the analytes.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

• Vortex the mixture vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 1 minute.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL of methanol).

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

LC Parameters:

• Column: A C18 reversed-phase column is commonly used for lipid analysis.[8]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v) with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the lipids. The gradient should be optimized to achieve good separation of the analytes from other lipid classes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode for Lyso-PGs.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for the endogenous Lyso-PGs and the 15:0 Lyso PG-d5 internal standard. The exact m/z values will depend on the specific Lyso-PG species being analyzed.

• Collision Energy and other MS parameters: These should be optimized for each specific analyte and the internal standard to achieve maximum sensitivity.

Experimental Workflow

The following diagram outlines the complete workflow from sample collection to data analysis.

Caption: LC-MS/MS Experimental Workflow.

Data Presentation

Quantitative data should be summarized in a clear and concise manner. Below are example tables for presenting calibration curve data and sample quantification results.

Table 1: Calibration Curve for 18:1 Lyso-PG

Standard Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%CV)
1	0.012	102.5	4.8
5	0.058	98.7	3.1
10	0.115	101.2	2.5
50	0.592	99.5	1.8
100	1.180	100.8	1.5
500	5.950	99.1	2.2
1000	11.920	101.7	2.9

Table 2: Quantification of Endogenous Lyso-PGs in Human Plasma

Analyte	Retention Time (min)	MRM Transition (m/z)	Concentration (ng/mL) ± SD	%CV
16:0 Lyso-PG	5.2	455.3 -> 153.1	25.4 ± 2.1	8.3
18:0 Lyso-PG	5.8	483.3 -> 153.1	15.8 ± 1.5	9.5
18:1 Lyso-PG	5.6	481.3 -> 153.1	42.1 ± 3.5	8.3
15:0 Lyso PG-d5 (IS)	5.0	446.3 -> 153.1	-	-

Conclusion

This application note provides a comprehensive protocol for the development of an LC-MS/MS method for the quantification of Lyso-PGs using 15:0 Lyso PG-d5 as an internal standard. The detailed experimental procedures and data presentation guidelines are intended to assist researchers in obtaining accurate and reproducible results. The use of a stable isotope-labeled internal standard is paramount for reliable quantification in complex biological matrices. This method can be adapted and validated for various research and drug development applications.

References

• 1. Druggable Lysophospholipid Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Novel lysophosphoplipid receptors: their structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 8. agilent.com [agilent.com]

Application Note: Quantitative Analysis of Lysophosphatidylglycerols (LPGs) using 15:0 Lyso PG-d5 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysophosphatidylglycerols (LPGs) are a class of lysophospholipids derived from the deacylation of phosphatidylglycerols (PGs).[1][2] While present in lower abundance compared to other major phospholipid classes, emerging evidence suggests their involvement in various biological processes. Lysophospholipids can act as signaling molecules, influencing cellular functions like migration and proliferation.[3] Given their potential roles in health and disease, accurate and robust quantification of LPG species is crucial for advancing research in lipidomics and drug development.

This application note provides a detailed protocol for the sensitive and specific quantification of various LPG molecular species in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5), to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[4][5]

Principle

This method combines the separation power of liquid chromatography with the specificity and sensitivity of tandem mass spectrometry. An initial lipid extraction is performed to isolate lipids from the biological sample. The extracted lipids are then separated using reverse-phase chromatography. The eluting compounds are ionized using electrospray ionization (ESI) and analyzed by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions for each target LPG analyte and the 15:0 Lyso PG-d5 internal standard are monitored, allowing for precise quantification. The use of a deuterated internal standard is advantageous as it avoids isobaric interference that can occur with odd-carbon-numbered fatty acyl chain standards.[2]

Experimental Protocols

Materials and Reagents

• Solvents: LC-MS grade methanol, chloroform, isopropanol, acetonitrile, and water.

• Internal Standard (IS): 15:0 Lyso PG-d5 (Avanti Polar Lipids or equivalent).

• Calibration Standards: Synthetic LPG standards (e.g., 16:0, 18:0, 18:1 Lyso PG) (Avanti Polar Lipids or equivalent).

• Biological Matrix: Plasma, serum, cell pellets, or tissue homogenates.

• Reagents: Formic acid, ammonium formate.

• Equipment: Vortex mixer, refrigerated centrifuge, analytical balance, sample vials, pipettes.

Standard Solution Preparation

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 15:0 Lyso PG-d5 in 1 mL of methanol.

• Internal Standard Working Solution (10 µg/mL): Dilute the stock solution with methanol to a final concentration of 10 µg/mL. Store at -20°C.

• Calibration Standard Stock Solution (1 mg/mL): Prepare individual stock solutions for each LPG standard (e.g., 16:0, 18:0, 18:1 Lyso PG) in methanol.

• Calibration Curve Standards: Prepare a series of working calibration standards by serial dilution of the stock solutions in methanol to cover the expected physiological range of the analytes.

Sample Preparation and Lipid Extraction

A simple and efficient single-solvent extraction method is recommended for the recovery of hydrophilic lysophospholipids.[1][6]

• For Plasma/Serum Samples:

  • Thaw frozen plasma or serum samples on ice.

  • To a 1.5 mL microcentrifuge tube, add 20 µL of the sample.

  • Add 10 µL of the Internal Standard Working Solution (10 µg/mL).

  • Add 470 µL of ice-cold methanol.

• For Cell Pellets:

  • Resuspend the cell pellet in a known volume of phosphate-buffered saline (PBS).

  • Take an aliquot equivalent to a known cell number (e.g., 1 million cells).

  • Add 10 µL of the Internal Standard Working Solution (10 µg/mL).

  • Add 500 µL of ice-cold methanol.

• Extraction:

  • Vortex the mixture vigorously for 1 minute.

  • Incubate on ice for 20 minutes to allow for protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant containing the extracted lipids to a new sample vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following parameters provide a starting point and may require optimization for specific instrumentation.

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 5 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0-2 min: 40% B

  • 2-12 min: Linear gradient from 40% to 95% B

  • 12-15 min: Hold at 95% B

  • 15-15.1 min: Return to 40% B

  • 15.1-20 min: Re-equilibration at 40% B

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Negative Ion Mode.

• Key MS Parameters:

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Gas Flow Rates: Optimize for the specific instrument.

Data Presentation

Quantitative data for the internal standard and representative endogenous LPG species are monitored using the MRM transitions listed in the table below. Collision energies (CE) should be optimized for the specific instrument used.

Compound Name	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
15:0 Lyso PG-d5 (IS)	474.3	153.0	50
16:0 Lyso PG	483.3	153.0	50
18:1 Lyso PG	509.3	153.0	50
18:0 Lyso PG	511.3	153.0	50
20:4 Lyso PG	531.3	153.0	50
22:6 Lyso PG	555.3	153.0	50

Note: Precursor ions correspond to [M-H]⁻. The product ion at m/z 153.0 corresponds to the glycerophosphate headgroup fragment.

Visualization of Pathways and Workflows

Putative LPG Signaling Pathway

While the signaling pathways for LPG are not as extensively characterized as those for other lysolipids like LPA, evidence suggests that LPG may signal through G-protein coupled receptors (GPCRs).[7] The diagram below illustrates a potential signaling cascade initiated by LPG binding to a cell surface receptor.

Caption: A putative signaling pathway for lysophosphatidylglycerol (LPG).

Experimental Workflow for LPG Quantification

The following diagram outlines the complete workflow from sample collection to the final data analysis for the quantitative measurement of LPGs.

Caption: Workflow for the quantitative analysis of LPGs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Leishmania lipophosphoglycan (LPG) activates NK cells through toll-like receptor-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Leishmania LPG interacts with LRR5/LRR6 of macrophage TLR4 for parasite invasion and impairs the macrophage functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Novel lysophosphoplipid receptors: their structure and function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 15:0 Lyso PG-d5 Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5) is a deuterated analog of lysophosphatidylglycerol (Lyso PG), a class of bioactive lipids involved in various cellular signaling pathways. Due to its structural similarity to endogenous Lyso PGs and its distinct mass, 15:0 Lyso PG-d5 serves as an ideal internal standard for accurate quantification of Lyso PG species in complex biological matrices using mass spectrometry-based techniques such as LC-MS/MS.[1][2][3]

These application notes provide detailed protocols for the extraction of lysophospholipids, including Lyso PGs, from biological samples, primarily plasma, using 15:0 Lyso PG-d5 as an internal standard. The described methods are crucial for researchers in lipidomics, drug development, and clinical diagnostics aiming for reliable and reproducible quantification of these important signaling molecules.

Key Applications

• Internal Standard: 15:0 Lyso PG-d5 is primarily used as an internal standard in quantitative mass spectrometry to correct for sample loss during preparation and for variations in instrument response.[1]

• Tracer: It can be employed as a tracer in metabolic studies to investigate the dynamics of Lyso PG metabolism.[1]

Sample Preparation Techniques

The choice of sample preparation technique is critical for the accurate analysis of lysophospholipids, as these molecules are more hydrophilic than other major phospholipid classes.[4] Several methods have been developed to efficiently extract lysophospholipids from biological samples, each with its own advantages and limitations. The most common techniques include liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation.

Liquid-Liquid Extraction (LLE)

LLE is a widely used technique for lipid extraction, partitioning lipids into an organic phase while more polar molecules remain in the aqueous phase.[5]

This method is a modification of the classic Folch method and has been shown to be effective for the extraction of a broad range of phospholipids and lysophospholipids.[6][7]

Materials:

• Plasma sample

• 15:0 Lyso PG-d5 internal standard solution (concentration to be optimized based on expected endogenous levels and instrument sensitivity)

• Methanol (MeOH)

• Methyl-tert-butyl ether (MTBE)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Procedure:

• To 100 µL of plasma in a glass tube, add the predetermined amount of 15:0 Lyso PG-d5 internal standard solution.

• Add 1.5 mL of methanol and vortex thoroughly to precipitate proteins.

• Add 5 mL of MTBE and vortex for 1 hour at room temperature.

• Add 1.25 mL of water to induce phase separation.

• Vortex for 1 minute and centrifuge at 1,000 x g for 10 minutes.

• Carefully collect the upper organic phase into a new glass tube.

• Re-extract the lower aqueous phase with 2 mL of the upper phase solvent mixture (MTBE/MeOH/H2O; 10:3:2.5, v/v/v).

• Combine the organic phases and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol or mobile phase).

Experimental Workflow for Modified Folch Extraction

Caption: Workflow for Modified Folch Extraction with MTBE/Methanol.

This is a rapid and simple method for the extraction of lysophospholipids and phospholipids from small volumes of plasma or serum.[4][8]

Materials:

• Plasma or serum sample

• 15:0 Lyso PG-d5 internal standard solution

• Methanol (MeOH)

• Vortex mixer

• Centrifuge

Procedure:

• Add 10 µL of plasma or serum to 150 µL of methanol containing the internal standard (15:0 Lyso PG-d5).

• Vortex the mixture vigorously for 1 minute.

• Incubate on ice for 10 minutes.

• Centrifuge at 10,000 x g for 5 minutes at room temperature.

• Transfer the supernatant to an autosampler vial for direct LC-MS analysis.

Experimental Workflow for Simple Methanol Extraction

Caption: Workflow for Simple Methanol Extraction.

Solid-Phase Extraction (SPE)

SPE is an alternative to LLE that can offer higher selectivity and reproducibility.[5][9] Various SPE sorbents are available for lipid extraction.

This method is suitable for the simultaneous quantification of various lysosphingolipids.[10]

Materials:

• Plasma sample

• 15:0 Lyso PG-d5 internal standard solution

• Methanol (MeOH)

• 2% Phosphoric acid (H3PO4) in water

• Mixed-mode cation-exchange SPE cartridges (e.g., Oasis MCX)

• SPE manifold

• Centrifuge

• Evaporation system

Procedure:

• To 200 µL of plasma, add 500 µL of methanol containing the 15:0 Lyso PG-d5 internal standard and 500 µL of 2% H3PO4 in water.

• Vortex and centrifuge at 16,000 x g for 8 minutes.

• Condition the SPE cartridge with 2 x 600 µL of methanol, followed by 2 x 600 µL of 2% H3PO4 in water.

• Load the supernatant from step 2 onto the conditioned SPE cartridge.

• Wash the cartridge with 2 x 600 µL of 2% H3PO4 in water, followed by 2 x 600 µL of methanol.

• Elute the lysophospholipids with an appropriate elution solvent (e.g., 5% ammonium hydroxide in methanol, to be optimized).

• Evaporate the eluate to dryness under nitrogen.

• Reconstitute the sample in a suitable solvent for LC-MS analysis.

Experimental Workflow for Mixed-Mode Cation-Exchange SPE

Caption: Workflow for Mixed-Mode Cation-Exchange SPE.

Data Presentation

Quantitative data obtained from the analysis should be summarized in tables for clear comparison.

Table 1: Comparison of Extraction Method Efficiencies

Parameter	Modified Folch (MTBE/MeOH)	Simple Methanol	Mixed-Mode SPE
Recovery of 15:0 Lyso PG-d5 (%)	Insert Value	Insert Value	Insert Value
Matrix Effect (%)	Insert Value	Insert Value	Insert Value
Reproducibility (CV%)	Insert Value	InsertValue	Insert Value
Processing Time per Sample (min)	~30-40	~15-20	~25-35
Solvent Consumption	High	Low	Moderate

Note: The values in this table are placeholders and should be determined experimentally.

Table 2: LC-MS/MS Parameters for 15:0 Lyso PG and 15:0 Lyso PG-d5

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
15:0 Lyso PG	Insert Value	Insert Value	Insert Value
15:0 Lyso PG-d5	Insert Value	Insert Value	Insert Value

Note: These parameters are instrument-dependent and require optimization.

Conclusion

The selection of an appropriate sample preparation method is paramount for the reliable quantification of lysophosphatidylglycerols using 15:0 Lyso PG-d5 as an internal standard. The modified Folch method with MTBE/methanol offers comprehensive extraction of various lipid classes, while the simple methanol extraction provides a rapid and high-throughput alternative for smaller sample volumes.[4][6] Solid-phase extraction can provide enhanced selectivity and reduced matrix effects.[5] Researchers should validate the chosen method in their laboratory to ensure optimal performance for their specific application. The protocols and workflows provided in these application notes serve as a detailed guide for scientists and professionals in the field of lipidomics and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Optimized extraction of phospholipids and lysophospholipids for nanoflow liquid chromatography-electrospray ionization-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LC-MS/MS multiplex analysis of lysosphingolipids in plasma and amniotic fluid: A novel tool for the screening of sphingolipidoses and Niemann-Pick type C disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 15:0 Lyso PG in Plasma using 15:0 Lyso PG-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lysophospholipids (LPLs) are bioactive molecules that play crucial roles as signaling molecules and are intermediates in glycerophospholipid metabolism.[1] Among these, lysophosphatidylglycerols (Lyso PGs) are gaining interest in lipidomics research. Accurate quantification of specific Lyso PG species, such as 15:0 Lyso PG, in plasma is essential for understanding their physiological and pathological roles. This application note provides a detailed protocol for the quantitative analysis of 15:0 Lyso PG in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 15:0 Lyso PG-d5 as an internal standard.

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry as they closely mimic the physicochemical properties of the analyte, correcting for variations during sample preparation and analysis.[2] The use of 15:0 Lyso PG-d5 ensures high accuracy and precision in the quantification of endogenous 15:0 Lyso PG.

Signaling and Biosynthesis of Lysophospholipids

Lysophospholipids, including lysophosphatidylglycerol (LPG), are generated from membrane phospholipids through the action of phospholipase A1 (PLA1) or A2 (PLA2), which remove a fatty acid from the sn-1 or sn-2 position, respectively.[3] These molecules can act as extracellular signaling molecules by binding to specific G protein-coupled receptors (GPCRs), influencing various cellular processes such as proliferation and migration.[4][5]

Below is a generalized pathway for the biosynthesis of lysoglycerophospholipids.

Caption: Generalized biosynthesis pathway of Lysophosphatidylglycerol (LPG).

Experimental Protocols

This section details the necessary protocols for the quantification of 15:0 Lyso PG in plasma.

Materials and Reagents

• Internal Standard: 15:0 Lyso PG-d5 (e.g., from a Lyso PG Internal Standard Mixture)[6]

• Solvents: LC-MS grade methanol, chloroform, acetonitrile, isopropanol, and water

• Additives: Formic acid, ammonium formate

• Plasma Samples: Human plasma collected with an appropriate anticoagulant (e.g., EDTA) and stored at -80°C

Preparation of Internal Standard Working Solution

The concentration of the internal standard should be optimized based on the expected endogenous concentration of the analyte and the sensitivity of the mass spectrometer. A common starting point is a concentration that provides a robust signal without saturating the detector. A commercially available Lyso PG internal standard mixture contains 15:0 Lyso PG-d5 at a concentration of 25 µg/mL.[6]

Protocol:

• Obtain a stock solution of 15:0 Lyso PG-d5.

• Prepare a working solution by diluting the stock solution with methanol to a final concentration suitable for spiking into the plasma samples. The final concentration in the sample extract should be within the linear range of the calibration curve.

Lipid Extraction from Plasma

Several methods are available for lipid extraction from plasma.[7] A single-phase extraction using a mixture of butanol and methanol is a simple and efficient method for a wide range of lipids, including polar lysophospholipids.[8]

Protocol:

• Thaw plasma samples on ice.

• In a microcentrifuge tube, add 10 µL of plasma.

• Add 100 µL of a 1:1 (v/v) butanol:methanol solution containing the 15:0 Lyso PG-d5 internal standard.

• Vortex the mixture for 10 seconds.

• Sonicate for 60 minutes in a sonic water bath at 20°C.

• Centrifuge at 16,000 x g for 10 minutes at 20°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting parameters for LC-MS/MS analysis. Method optimization is recommended for specific instrumentation.

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	HILIC column (e.g., for separation of polar lipids)[1]
Mobile Phase A	Acetonitrile
Mobile Phase B	50:50 Water/Methanol with 10 mM ammonium formate
Gradient	Optimized for separation of lysophospholipids
Flow Rate	0.25 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Negative Electrospray Ionization (ESI)
Scan Type	Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Cone Voltage	35 V
Desolvation Temperature	400°C
Desolvation Gas Flow	700 L/h

SRM Transitions:

The specific m/z transitions for 15:0 Lyso PG and 15:0 Lyso PG-d5 need to be determined by direct infusion of the standards. For lysophospholipids, the precursor ion is typically the [M-H]⁻ ion, and product ions correspond to the fatty acyl chain or the polar head group.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
15:0 Lyso PG	To be determined	To be determined
15:0 Lyso PG-d5	To be determined	To be determined

Data Presentation

The following table summarizes typical concentrations of various lysophospholipids found in human plasma. While the specific concentration of 15:0 Lyso PG is not widely reported, the data for other Lyso PG species and related lysophospholipids can provide a useful reference range.

Table 1: Reported Concentrations of Lysophospholipids in Human Plasma

Lipid Class	Concentration Range	Reference
Lysophosphatidylcholine (LPC)	Several hundred micromoles	[4]
Lysophosphatidic Acid (LPA)	10–30 nM	[4]
Lysophosphatidylethanolamine (LPE)	10-50 µM	[9]
Lysophosphatidylinositol (LPI)	Not specified
Lysophosphatidylserine (LysoPS)	Not specified
Lysophosphatidylglycerol (LPG)	Low abundance	[10]

Note: The endogenous concentration of 15:0 Lyso PG in human plasma is expected to be low. The exact concentration can vary depending on various physiological and pathological factors.

Workflow Diagram

The following diagram illustrates the experimental workflow for the quantitative analysis of 15:0 Lyso PG in plasma.

Caption: Experimental workflow for 15:0 Lyso PG quantification.

Conclusion

This application note provides a comprehensive protocol for the accurate and precise quantification of 15:0 Lyso PG in plasma using a deuterated internal standard and LC-MS/MS. The described methods for sample preparation and analysis are robust and can be adapted for high-throughput lipidomics studies. This approach will aid researchers in elucidating the role of 15:0 Lyso PG in health and disease, potentially leading to new biomarkers and therapeutic targets.

References

• 1. Quantitative lysophospholipidomics in human plasma and skin by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Novel lysophosphoplipid receptors: their structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Druggable Lysophospholipid Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plasma Lysosphingolipid Biomarker Measurement by Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Lysophosphatidylglycerol (LPG) phospholipase D maintains membrane homeostasis in Staphylococcus aureus by converting LPG to lysophosphatidic acid - PMC [pmc.ncbi.nlm.nih.gov]

Application of 15:0 Lyso PG-d5 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

15:0 Lyso PG-d5 is a deuterated form of lysophosphatidylglycerol (LPG) containing a pentadecanoyl (15:0) fatty acid. This stable isotope-labeled lipid is a valuable tool in cell culture-based research, primarily utilized as an internal standard for mass spectrometry-based lipidomics to ensure accurate quantification of endogenous lipids. Furthermore, its application extends to tracing the metabolic fate of lysophosphatidylglycerols in various cellular processes. This document provides detailed application notes and protocols for the effective use of 15:0 Lyso PG-d5 in cell culture experiments.

Lysophospholipids, including LPGs, are not merely metabolic intermediates but also act as signaling molecules that can influence a variety of cellular functions through interaction with specific receptors, such as G-protein coupled receptors (GPCRs).[1][2][3][4] The use of deuterated standards like 15:0 Lyso PG-d5 is crucial for precise lipidomic analysis, which helps in understanding the roles of these lipids in health and disease.[5][6]

Chemical Properties

Property	Value
Full Name	1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5
Synonyms	15:0 lysophosphatidylglycerol-d5, LPG(15:0)-d5
Molecular Formula	C21H37D5O9P
Appearance	Provided as a solution in a specified solvent (e.g., chloroform:methanol)
Storage	Store at -20°C for long-term stability

Applications in Cell Culture

Internal Standard for Quantitative Lipidomics

The most common application of 15:0 Lyso PG-d5 is as an internal standard in mass spectrometry (MS)-based lipidomics. Due to its chemical similarity to endogenous lysophospholipids, it behaves similarly during extraction and ionization, but its increased mass due to deuterium labeling allows it to be distinguished from unlabeled endogenous lipids. This allows for the correction of variations in sample recovery and instrument response, leading to accurate quantification.

Experimental Workflow for Quantitative Lipidomics

References

• 1. Novel lysophosphoplipid receptors: their structure and function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. jackwestin.com [jackwestin.com]
• 5. Deuterated natural phospholipids for advanced cellular membrane models - ILL Neutrons for Society [ill.eu]
• 6. pubs.acs.org [pubs.acs.org]

Revolutionizing Lipidomics: A Detailed Workflow for Lysophosphatidylglycerol (Lyso-PG) Extraction Utilizing 15:0 Lyso PG-d5 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive protocol for the efficient extraction of lysophosphatidylglycerols (Lyso-PGs) from biological matrices. The inclusion of the deuterated internal standard, 15:0 Lyso PG-d5, ensures accurate quantification, a critical aspect for reliable lipidomic analysis in research and drug development.

Lysophospholipids, including Lyso-PGs, are increasingly recognized for their roles as signaling molecules in a variety of physiological and pathological processes. Accurate measurement of these lipids is paramount to understanding their function and potential as therapeutic targets. This document outlines a modified lipid extraction method designed to maximize the recovery of polar lysophospholipids and provides the necessary steps for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantitative Data Summary

The choice of extraction method significantly impacts the recovery of lysophospholipids, which are more polar than their diacyl counterparts. Traditional biphasic extraction methods like the Bligh and Dyer or Folch procedures are widely used for broad lipid extraction. However, for quantitative analysis of lysophospholipids, modifications or alternative single-phase methods often yield superior recovery.

Extraction Method	Analyte	Average Recovery (%)	Key Considerations
Modified Folch Method	Lysophospholipids	97-100%	Multiple re-extractions of the upper phase are necessary to achieve high recovery.[1]
Bligh & Dyer Method	Lysophospholipids	75-80%	Standard protocol may result in partial loss of more polar lysolipids into the aqueous phase.[1]
Neutral Butanol Extraction	Lysophospholipids	60-72%	Lower efficiency compared to modified biphasic methods.[1]
Single-Phase Methanol	Lysophospholipids	High (comparative)	Simple, rapid, and demonstrates high efficiency for polar lysophospholipids.[2]

Experimental Protocols

Modified Folch Method for Enhanced Lysophospholipid Recovery

This protocol is an adaptation of the classic Folch method, optimized for the quantitative extraction of Lyso-PGs using 15:0 Lyso PG-d5 as an internal standard.

Materials:

• Biological sample (e.g., plasma, cell pellet, tissue homogenate)

• 15:0 Lyso PG-d5 internal standard solution (in a suitable solvent like methanol)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (or PBS)

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream or centrifugal evaporator)

• LC-MS grade solvent for reconstitution (e.g., 90:10 Methanol:Water)

Procedure:

• Sample Preparation:

  • For liquid samples (e.g., plasma), use a precise volume (e.g., 50 µL).

  • For cell pellets or tissues, homogenize in a known volume of ice-cold PBS.

• Internal Standard Spiking:

  • To the prepared sample, add a known amount of 15:0 Lyso PG-d5 internal standard. The amount should be optimized based on the expected concentration of endogenous Lyso-PGs.

• Solvent Addition and Initial Extraction:

  • Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample. For a 50 µL sample, this would be 1 mL of the solvent mixture.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Phase Separation:

  • Add 0.25 volumes of 0.9% NaCl solution (relative to the total volume of the chloroform:methanol mixture). In the example above, this would be 250 µL.

  • Vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to facilitate phase separation. Two distinct phases will form: an upper aqueous phase and a lower organic phase containing the lipids.

• Collection of the Organic Phase:

  • Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein interface.

• Re-extraction of the Aqueous Phase:

  • To the remaining upper aqueous phase and protein interface, add another 10 volumes of the 2:1 chloroform:methanol mixture.

  • Repeat the vortexing and centrifugation steps (steps 4 & 5).

  • Collect the lower organic phase and combine it with the first extract.

• Solvent Evaporation:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen or using a centrifugal evaporator. Avoid excessive heat to prevent lipid degradation.

• Reconstitution:

  • Reconstitute the dried lipid extract in a small, precise volume (e.g., 100 µL) of a solvent suitable for LC-MS/MS analysis (e.g., 90:10 Methanol:Water).

  • Vortex briefly and transfer to an autosampler vial for analysis.

Visualizations

Experimental Workflow

Caption: Workflow for the extraction of lysophosphatidylglycerol.

Lysophosphatidylglycerol (Lyso-PG) Signaling Pathway

Lysophospholipids, including Lyso-PG, exert their signaling effects primarily through G-protein coupled receptors (GPCRs). While specific receptors for Lyso-PG are still under active investigation, the general mechanism involves the activation of downstream signaling cascades that influence a variety of cellular processes.

Caption: Generalized signaling pathway for lysophosphatidylglycerol.

References

• 1. Assessment of various techniques for the quantitative extraction of lysophospholipids from myocardial tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of 15:0 Lyso PG-d5 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of the deuterated lysophospholipid, 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5), using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This internal standard is crucial for the accurate quantification of its endogenous counterpart, 15:0 Lyso PG, a bioactive lipid molecule.

Mass Spectrometry Parameters

The successful detection and quantification of 15:0 Lyso PG-d5 rely on optimized mass spectrometry parameters. The following table summarizes the key parameters for Multiple Reaction Monitoring (MRM) analysis, a highly sensitive and specific technique for targeted quantification. These parameters should be used as a starting point and may require further optimization based on the specific mass spectrometer being used. Analysis is typically performed in negative ionization mode.[1]

Parameter	Value	Description
Precursor Ion (Q1)	m/z 474.3	The mass-to-charge ratio of the intact deuterated lysophospholipid molecule.
Product Ion (Q3)	m/z 241.1	The mass-to-charge ratio of a characteristic fragment ion produced after collision-induced dissociation, corresponding to the C15H29O2⁻ fatty acyl chain.[1]
Ionization Mode	Negative ESI	Electrospray ionization in negative mode is optimal for detecting lysophospholipids like Lyso-PG.
Declustering Potential (DP)	-100 V	Helps to prevent ion clusters from entering the mass spectrometer.[1]
Entrance Potential (EP)	-10 V	The potential applied to the entrance of the collision cell.[1]
Collision Energy (CE)	-34 V	The energy applied to induce fragmentation of the precursor ion in the collision cell.[1]
Cell Exit Potential (CXP)	-17 V	The potential at the exit of the collision cell, guiding the product ions towards the detector.[1]

Experimental Protocols

Lipid Extraction from Plasma or Serum

A simple and efficient methanol-based extraction method is recommended for the recovery of lysophospholipids, which are more hydrophilic than other lipid classes.[2][3]

Materials:

• Plasma or Serum Samples

• Methanol (LC-MS grade)

• Internal Standard Stock Solution (15:0 Lyso PG-d5 in a suitable solvent like methanol)

• Microcentrifuge tubes (1.5 mL)

• Pipettes

• Vortex mixer

• Microcentrifuge

Protocol:

• To a 1.5 mL microcentrifuge tube, add 150 µL of methanol.

• Spike the methanol with the 15:0 Lyso PG-d5 internal standard to achieve the desired final concentration.

• Add 10 µL of plasma or serum to the methanol solution.[2]

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the mixture on ice for 10 minutes to further facilitate protein precipitation.[2]

• Centrifuge the sample at 10,000 x g for 5 minutes at room temperature to pellet the precipitated proteins.[2]

• Carefully collect the supernatant, which contains the extracted lipids, and transfer it to a clean autosampler vial for LC-MS/MS analysis.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

For the separation of lysophospholipids, Hydrophilic Interaction Liquid Chromatography (HILIC) is often employed.

Instrumentation and Columns:

• A UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

• ACQUITY BEH HILIC column (e.g., 1.7 µm, 2.1 x 100 mm) or equivalent.[4]

Mobile Phases:

• Mobile Phase A: Acetonitrile/Water (95:5, v/v) with a suitable additive such as 10 mM ammonium acetate.

• Mobile Phase B: Acetonitrile/Water (50:50, v/v) with the same additive.

Gradient Elution (Example):

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 0% B

  • 1-5 min: Linear gradient to 50% B

  • 5-7 min: Hold at 50% B

  • 7.1-10 min: Return to 0% B and re-equilibrate

Injection Volume: 5-10 µL

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biosynthetic pathway of lysophosphatidylglycerol and the general experimental workflow for its analysis.

References

• 1. A lipidomics platform to analyze the fatty acid compositions of non-polar and polar lipid molecular species from plant tissues: Examples from developing seeds and seedlings of pennycress (Thlaspi arvense) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. waters.com [waters.com]

Application Note: Integration of 15:0 Lyso PG-d5 for Enhanced Accuracy in Targeted Lipidomics

Abstract

This application note provides a detailed protocol for the integration of the deuterated internal standard, 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5), into a targeted lipidomics panel for the accurate quantification of lysophosphatidylglycerols (Lyso PGs) and other lysophospholipids. The inclusion of a stable isotope-labeled internal standard is critical for correcting for variations in sample extraction, processing, and instrument response, thereby ensuring high-quality, reproducible data.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals engaged in lipidomics research.

Introduction

Lysophospholipids are bioactive signaling molecules involved in a myriad of physiological and pathological processes.[5] Lysophosphatidylglycerol (LPG), a minor class of lysophospholipids, has been implicated in various cellular functions, including the modulation of immune responses and signaling pathways.[6][7] Accurate quantification of endogenous lysophospholipids is crucial for understanding their roles in health and disease. Targeted lipidomics using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for this purpose. However, analytical variability introduced during sample preparation and analysis can compromise data accuracy.[8][9] The use of a stable isotope-labeled internal standard, such as 15:0 Lyso PG-d5, that closely mimics the behavior of the endogenous analytes is a robust strategy to mitigate these issues.[10][11] This application note outlines a comprehensive workflow, from sample preparation to data analysis, for incorporating 15:0 Lyso PG-d5 into a targeted lipidomics panel.

Materials and Reagents

• 15:0 Lyso PG-d5 (Avanti Polar Lipids, Inc.)[12][13][14][15][16]

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• Water (LC-MS grade)

• Isopropanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ammonium formate

• Formic acid

• Human plasma (or other biological matrix of interest)

• Microcentrifuge tubes

• Glass vials with inserts

Experimental Protocols

Preparation of Internal Standard Stock Solution

• Prepare a 1 mg/mL stock solution of 15:0 Lyso PG-d5 in methanol.

• From the stock solution, prepare a working internal standard solution at a concentration of 10 µg/mL in methanol. This working solution will be used to spike the samples.

Sample Preparation (Modified Folch Extraction)

This protocol is adapted for a 50 µL plasma sample. Volumes should be scaled accordingly for other sample volumes.

• Thaw plasma samples on ice.

• To a 2 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 10 µg/mL 15:0 Lyso PG-d5 internal standard working solution to the plasma sample.

• Add 600 µL of a cold (-20°C) 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture vigorously for 1 minute.

• Incubate on ice for 10 minutes.

• Add 150 µL of LC-MS grade water to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (approximately 400 µL) using a glass syringe and transfer it to a clean 1.5 mL microcentrifuge tube.

• Dry the extracted lipids under a gentle stream of nitrogen or in a vacuum concentrator.

• Reconstitute the dried lipid extract in 100 µL of isopropanol:acetonitrile:water (90:8:2, v/v) for LC-MS/MS analysis.[17] Transfer the reconstituted sample to a glass vial with an insert.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid[17]

• Mobile Phase B: 90:8:2 isopropanol:acetonitrile:water with 10 mM ammonium formate and 0.1% formic acid[17]

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15-15.1 min: 100-30% B

  • 15.1-20 min: 30% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 15:0 Lyso PG-d5: The precursor ion will be [M-H]⁻. The product ions will depend on the specific instrument and collision energy but will correspond to fragments of the deuterated lysophosphatidylglycerol headgroup and the 15:0 fatty acid.

  • Endogenous Lyso PGs: Precursor ions will correspond to the [M-H]⁻ of each specific Lyso PG species being targeted. Product ions will be characteristic of the lysophosphatidylglycerol headgroup and the specific fatty acid.

• Collision Energy: Optimize for each transition.

• Source Temperature: 500°C

• Ion Spray Voltage: -4500 V

Data Presentation

The following tables summarize the expected quantitative performance data for a targeted lipidomics panel incorporating 15:0 Lyso PG-d5. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Table 1: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Analyte Class	Linearity (R²)	LOD (pmol/mL)	LOQ (pmol/mL)
Lyso PG	>0.99	0.05 - 30	0.15 - 100
Lyso PC	>0.99	0.04 - 25	0.1 - 80
Lyso PE	>0.99	0.06 - 35	0.2 - 110
Lyso PI	>0.99	0.03 - 20	0.1 - 60
Lyso PS	>0.99	0.08 - 40	0.25 - 120

Data in this table is representative of typical performance for lysophospholipid analysis and is based on literature values.[18]

Table 2: Recovery and Reproducibility

Analyte Class	Extraction Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Lyso PG	85 - 105	< 10	< 15
Lyso PC	90 - 110	< 10	< 15
Lyso PE	80 - 100	< 15	< 20
Lyso PI	88 - 108	< 10	< 15
Lyso PS	82 - 102	< 15	< 20

%RSD: Percent Relative Standard Deviation

Mandatory Visualization

Caption: Experimental workflow for targeted lipidomics.

Caption: Simplified Lyso PG signaling pathway.

Discussion

The integration of 15:0 Lyso PG-d5 into a targeted lipidomics panel provides a robust method for the accurate and precise quantification of lysophosphatidylglycerols and other lysophospholipids. The use of a stable isotope-labeled internal standard is essential for correcting analytical variability, which is a common challenge in lipidomics studies.[8][9] The protocol described herein, utilizing a modified Folch extraction and LC-MS/MS analysis, offers a reliable workflow for obtaining high-quality quantitative data. The representative performance data presented in the tables demonstrate the expected sensitivity, linearity, and reproducibility of the method. The provided workflow and signaling pathway diagrams offer a clear visual representation of the experimental process and the biological context of Lyso PG. This application note serves as a valuable resource for researchers aiming to implement a targeted lipidomics approach for the study of lysophospholipids in various biological systems.

References

• 1. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ap-st01.ext.exlibrisgroup.com [ap-st01.ext.exlibrisgroup.com]
• 3. Tutorial on Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Lysophosphatidylglycerol stimulates chemotactic migration in human natural killer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. avantiresearch.com [avantiresearch.com]
• 14. avantiresearch.com [avantiresearch.com]
• 15. 15:0 Lyso PG-d5, Avanti, 2342574-98-3, 858123L, Sigma-Aldrich [sigmaaldrich.com]
• 16. 15:0 Lyso PG-d5 Avanti Research™ - A Croda Brand | 2342574-98-3 [sigmaaldrich.com]
• 17. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Quantitative analysis of 10 classes of phospholipids by ultrahigh-performance liquid chromatography tandem triple-quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Signal with 15:0 Lyso PG-d5

Welcome to the technical support center for 15:0 Lyso PG-d5. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on common issues encountered during mass spectrometry-based experiments using this internal standard. Below you will find troubleshooting guides and frequently asked questions to help you resolve poor signal intensity and other related challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues users may encounter. Each question is followed by a detailed explanation and recommended solutions.

FAQ 1: Why am I observing a poor or inconsistent signal for 15:0 Lyso PG-d5?

A weak or variable signal from your 15:0 Lyso PG-d5 internal standard can stem from several factors, ranging from sample preparation to instrument settings. The most common culprits are ion suppression from the sample matrix, suboptimal storage and handling, or inappropriate LC-MS/MS parameters.

Troubleshooting Steps:

• Evaluate Matrix Effects: Biological samples, especially plasma and serum, contain high concentrations of other phospholipids (e.g., phosphatidylcholines) that can co-elute with your analyte and suppress the ionization of 15:0 Lyso PG-d5.[1][2][3]

  • Solution: Implement a robust sample preparation method to remove interfering phospholipids. Techniques like solid-phase extraction (SPE) are more effective than simple protein precipitation.[2] A post-extraction spiking experiment can help quantify the extent of ion suppression.[4]

• Check Storage and Handling: 15:0 Lyso PG-d5, particularly if unsaturated, is susceptible to degradation through hydrolysis or oxidation if not stored correctly.[5]

  • Solution: Store the standard at -20°C in a glass vial with a Teflon-lined cap, under an inert atmosphere (argon or nitrogen).[5] Avoid repeated freeze-thaw cycles by preparing small aliquots for daily use. When preparing solutions, ensure the standard is fully dissolved; gentle warming or sonication can help, but use caution with unsaturated lipids.[5]

• Optimize LC-MS/MS Method: The choice of mobile phase, chromatographic column, and mass spectrometer settings are critical for achieving a strong signal.

  • Solution:

    • Mobile Phase: For reverse-phase chromatography of lysophospholipids, mobile phases containing acetonitrile, methanol, isopropanol, and water with additives like ammonium formate or acetate (typically 5-10 mM) and a weak acid like formic acid (0.1%) can improve peak shape and ionization efficiency.

    • Chromatography: Ensure adequate chromatographic separation of 15:0 Lyso PG-d5 from other interfering lipids. A normal-phase LC can provide class separation and reduce ion suppression.[6]

    • Mass Spectrometry: Operate the mass spectrometer in the appropriate ionization mode. Lysophosphatidylglycerols are readily ionizable in negative mode.[6]

Diagram: Troubleshooting Workflow for Poor 15:0 Lyso PG-d5 Signal

Caption: A flowchart outlining the systematic approach to troubleshooting poor signal intensity for the 15:0 Lyso PG-d5 internal standard.

FAQ 2: How does the choice of solvent affect the stability and signal of 15:0 Lyso PG-d5?

The solvent used for storing and preparing your 15:0 Lyso PG-d5 standard can significantly impact its stability and the resulting signal intensity.

Key Considerations:

• Storage Solvent: For long-term storage, an organic solvent is recommended over an aqueous suspension, as the latter is prone to hydrolysis over time.[5] A common choice is a mixture of chloroform and methanol.

• Sample Diluent: The solvent used to dilute your sample for injection should be compatible with the initial mobile phase conditions to ensure good peak shape and prevent peak splitting. A significant mismatch can lead to poor chromatography.

Quantitative Data on Solvent Stability (Hypothetical Data for Illustrative Purposes)

Solvent System	Storage Temperature	Estimated Stability (Signal Loss <5%)	Notes
Chloroform:Methanol (2:1, v/v)	-20°C	> 1 year	Recommended for long-term storage of stock solutions.
Isopropanol	-20°C	6-12 months	Good alternative for stock solutions.
Methanol	-20°C	3-6 months	Suitable for working solutions.
Acetonitrile:Water (1:1, v/v)	4°C	< 1 week	Prone to hydrolysis; not recommended for storage.

This table presents estimated stability based on general knowledge of lysophospholipid stability and is for illustrative purposes. Always refer to the manufacturer's recommendations.

Experimental Protocols

This section provides a detailed methodology for a key experiment related to troubleshooting and quantifying lysophosphatidylglycerols.

Protocol: Quantification of Matrix Effects using a Post-Extraction Spiking Experiment

This experiment is designed to determine the extent of ion suppression or enhancement on 15:0 Lyso PG-d5 caused by the sample matrix.

Materials:

• Blank matrix (e.g., human plasma)

• 15:0 Lyso PG-d5 internal standard

• Appropriate organic solvents for extraction (e.g., isopropanol)

• LC-MS/MS system

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the 15:0 Lyso PG-d5 internal standard into the final reconstitution solvent at the concentration used in your assay.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established protocol. After the final evaporation step, spike the 15:0 Lyso PG-d5 internal standard into the reconstituted blank matrix extract at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike the 15:0 Lyso PG-d5 internal standard into the blank matrix before starting the extraction protocol.

• Analyze the Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak area of 15:0 Lyso PG-d5 for each.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Interpretation of Results:

Matrix Effect (%)	Interpretation
100%	No matrix effect.
< 100%	Ion suppression.
> 100%	Ion enhancement.

A significant deviation from 100% indicates that the matrix is affecting the ionization of your internal standard, which will impact the accuracy of your quantification.

Diagram: Workflow for Assessing Matrix Effects

Caption: A step-by-step workflow diagram for conducting a post-extraction spiking experiment to quantify matrix effects on the internal standard.

References

• 1. Monitoring phospholipids for assessment of ion enhancement and ion suppression in ESI and APCI LC/MS/MS for chlorpheniramine in human plasma and the importance of multiple source matrix effect evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative analysis of glycerophospholipids by LC-MS: acquisition, data handling, and interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 15:0 Lyso PG-d5 Recovery

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to optimize the recovery of the internal standard 15:0 Lyso PG-d5 during lipid extraction.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 15:0 Lyso PG-d5 and why is it used in lipidomics?

15:0 Lyso PG-d5 is a deuterated (containing 5 deuterium atoms) version of lysophosphatidylglycerol with a 15-carbon pentadecanoyl fatty acid chain.[1][2][] It serves as an internal standard (IS) in mass spectrometry-based lipidomics. Because it is chemically almost identical to its non-deuterated counterparts, it behaves similarly during extraction and ionization. However, its increased mass allows it to be distinguished by the mass spectrometer. Adding a known amount of 15:0 Lyso PG-d5 to samples before processing helps to correct for variability and loss during sample preparation and analysis, enabling more accurate quantification of endogenous lysophosphatidylglycerols.[4][5]

Q2: Why is my recovery of 15:0 Lyso PG-d5 consistently low?

Low recovery of 15:0 Lyso PG-d5 is a common issue primarily due to its molecular structure. As a lysophospholipid, it is more polar and hydrophilic than many other lipid classes like triglycerides or even diacyl-phospholipids.[6] The most frequent causes for its poor recovery are:

• Inappropriate Solvent Polarity: Using extraction solvents that are too non-polar (e.g., hexane, methyl-tert-butyl ether alone) will fail to efficiently extract this polar lipid from the aqueous phase of the sample.[7][8][9]

• Partitioning into the Aqueous Phase: In biphasic liquid-liquid extraction (LLE) systems, such as the Folch or Bligh & Dyer methods, the polar Lyso PG can be partially or fully lost in the upper aqueous/methanol phase instead of partitioning into the lower organic phase.[6]

• Degradation: Lysophospholipids can be susceptible to degradation through hydrolysis if samples are handled at ambient temperatures for extended periods or undergo multiple freeze-thaw cycles.[10][11]

• Strong Interaction with Matrix: 15:0 Lyso PG-d5 can bind to proteins and other macromolecules in the sample matrix, preventing its efficient extraction into the solvent.

Q3: Which general extraction method is best for polar lysophospholipids?

There is no single "best" method for all sample types, but some are better suited for polar lipids than others.

• Modified LLE: Modified versions of the Folch or Bligh & Dyer methods, for instance by acidifying the sample, can improve the recovery of acidic and polar lipids.[6][7] Butanol/Methanol (BUME) based extractions have also shown good recoveries for a broad range of lipids.[8]

• Monophasic Extractions: Single-phase extractions, like an isopropanol (IPA) precipitation, can be very effective for polar lipids, are less labor-intensive, and avoid the phase-partitioning problem of biphasic methods.[12]

• Solid-Phase Extraction (SPE): SPE is a powerful technique for selectively isolating and enriching specific lipid classes.[13][14] Specialized SPE cartridges, such as those with zirconia-based sorbents (HybridSPE), can effectively capture and then elute phospholipids, leading to high-recovery extracts with reduced matrix effects.[15][16]

Q4: Can I use a standard Folch or Bligh & Dyer method for 15:0 Lyso PG-d5?

Standard Folch and Bligh & Dyer protocols are often suboptimal for lysophospholipids.[6] These methods were originally developed for extracting major membrane phospholipids and can result in significant loss of more hydrophilic species like Lyso PG into the aqueous layer. While these methods are considered gold standards for broad-based lipidomics, modifications are often necessary to improve the yield of polar lipids.[7]

Q5: At what point in my experimental workflow should I add the 15:0 Lyso PG-d5 standard?

The internal standard should be added as early as possible in the sample preparation workflow. For optimal results, spike your sample with 15:0 Lyso PG-d5 before protein precipitation or solvent extraction. This ensures that the standard experiences the same potential for loss and variability as the endogenous analytes it is meant to represent, from extraction through to final analysis.

Section 2: Troubleshooting Guide

This guide addresses specific issues you may encounter with 15:0 Lyso PG-d5 recovery.

Problem: Low or Highly Variable Recovery of 15:0 Lyso PG-d5

• Question: My 15:0 Lyso PG-d5 signal is inconsistent or very low across my samples. What steps should I take to diagnose the problem?

• Answer: High variability or low signal points to issues in your sample preparation or standard handling. Use a systematic approach to identify the cause.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. welchlab.com [welchlab.com]
• 11. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. iovs.arvojournals.org [iovs.arvojournals.org]
• 13. Three-phase liquid extraction: a simple and fast method for lipidomic workflows - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A simple solid‐phase extraction method for the analysis of red cell phospholipids by liquid chromatography‐ tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Common pitfalls when using deuterated lipid standards

Welcome to the technical support center for the use of deuterated lipid standards in mass spectrometry-based assays. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What is the recommended storage temperature for deuterated lipid standards?

Deuterated lipid standards should be stored at or below -16°C to ensure long-term stability. For lipids dissolved in an organic solvent, a temperature of -20°C ± 4°C is recommended. Storing organic solutions below -30°C is generally not advised unless they are in a sealed glass ampoule.

Q2: How should I store deuterated lipids that are supplied as a powder?

The storage method depends on the saturation of the lipid's fatty acid chains:

• Saturated Lipids: Lipids with fully saturated fatty acid chains are relatively stable as powders. They should be stored in a glass container with a Teflon-lined closure at ≤ -16°C.

• Unsaturated Lipids: Lipids with one or more double bonds are not stable as powders. They are hygroscopic and can quickly absorb moisture, leading to hydrolysis or oxidation. These lipids should be promptly dissolved in a suitable organic solvent and stored as a solution at -20°C ± 4°C.

Q3: What type of container should I use for storing deuterated lipid solutions?

Always use glass containers with Teflon-lined closures for storing deuterated lipids in organic solvents. Storing organic solutions in plastic containers (e.g., polystyrene, polyethylene, polypropylene) is not recommended as plasticizers and other impurities can leach into the solvent, contaminating your standard. Aqueous suspensions of lipids, however, can be stored in plastic containers.

Q4: I need to use a small amount of a powdered lipid standard. What is the correct procedure for aliquoting?

To prevent condensation from accumulating on the cold powder, which can lead to degradation, allow the entire container to warm to room temperature before opening it. Once the container is at room temperature, you can open it, remove the desired amount, and then tightly reseal the container and return it to the freezer.

Q5: What solvents are recommended for reconstituting and diluting deuterated lipid standards?

Commonly used solvents include chloroform, methanol, ethanol, and mixtures such as chloroform:methanol. The choice of solvent may depend on the specific lipid and the requirements of your experimental workflow. For mass spectrometry applications, some researchers use solvents like acetonitrile/water or isopropanol/water mixtures.

Analytical Issues

Q6: Why is my deuterated internal standard eluting earlier than the non-deuterated analyte in reverse-phase chromatography?

This phenomenon is known as a chromatographic isotope effect. The C-²H bond is slightly stronger and less polar than the C-¹H bond, which can lead to a slight difference in retention time, with the deuterated compound often eluting earlier. While this shift may be small, it can lead to inaccurate quantification if the analyte and the internal standard are affected differently by matrix effects at their respective elution times.

Q7: What is isotopic exchange (or back-exchange) and how can I prevent it?

Isotopic exchange is the loss of deuterium atoms from your standard and their replacement with hydrogen atoms from the surrounding environment (e.g., solvent). This can compromise the accuracy of your results. This is more likely to occur if the deuterium labels are on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom adjacent to a carbonyl group. Storing or analyzing deuterated compounds in acidic or basic solutions can also catalyze this exchange. To minimize this, choose standards with deuterium labels on stable positions (e.g., aromatic rings) and maintain a neutral pH where possible.

Q8: What are differential matrix effects and how do they affect my results?

Differential matrix effects occur when the analyte and the deuterated internal standard experience different degrees of ion suppression or enhancement from components in the sample matrix. This can happen even with a small chromatographic shift between the analyte and the standard. This effect can lead to significant inaccuracies in quantification.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptoms:

• High variability in quality control samples.

• Poor accuracy in spiked samples.

• Non-linear calibration curves.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Chromatographic Shift / Differential Matrix Effects	1. Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to assess the degree of separation. 2. Optimize Chromatography: Adjust the mobile phase composition, gradient, or temperature to improve co-elution. 3. Evaluate Matrix Effects: Conduct a post-extraction addition experiment to determine the extent of ion suppression or enhancement for both the analyte and the internal standard.
Isotopic Exchange (Back-Exchange)	1. Check Label Position: Ensure the deuterium labels on your standard are in stable positions. Avoid standards with labels on exchangeable protons (-OH, -NH) if working in protic solvents. 2. Control pH: Maintain a neutral pH during sample preparation and analysis if possible. 3. Solvent Selection: Use aprotic solvents for storage and sample preparation where feasible.
Isotopic Purity of the Standard	1. Check Certificate of Analysis: Verify the isotopic enrichment of the standard. It is recommended to use standards with at least 98% isotopic enrichment. 2. Assess Contribution to Analyte Signal: Prepare a blank matrix sample spiked only with the deuterated internal standard. The signal for the non-deuterated analyte should be insignificant.
In-source Fragmentation	1. Optimize MS Conditions: Adjust ion source parameters such as collision energy and cone voltage to minimize fragmentation.[1] 2. Select a Stable Standard: Choose a standard that is known to be stable under your ionization conditions.

Data Presentation: Comparison of Deuterated vs. ¹³C-Labeled Internal Standards

While deuterated standards are widely used, ¹³C-labeled standards often provide superior performance for quantitative applications. The following table summarizes key performance differences based on available data.

Parameter	Deuterated (²H) Internal Standard	¹³C-Labeled Internal Standard	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[2]	Typically co-elutes perfectly with the analyte.[2]	The superior co-elution of ¹³C-IS provides more accurate compensation for matrix effects.[2]
Accuracy & Precision	Can lead to inaccuracies. One study showed a 40% error in an example due to imperfect retention time match.[2] Another study reported a mean bias of 96.8% with a standard deviation of 8.6%.[2]	Demonstrates improved accuracy and precision. In a comparative study, the mean bias was 100.3% with a standard deviation of 7.6%.[2] Use of ¹³C-IS in lipidomics significantly reduced the coefficient of variation (CV%) compared to deuterated standards.[2][3]
Correction for Matrix Effects	The chromatographic shift can lead to differential ion suppression or enhancement, compromising accurate quantification.[2]	Excellent at correcting for matrix effects due to identical elution profiles.[2]	¹³C-IS is the superior choice for complex biological matrices where significant matrix effects are expected.[2]
Isotopic Stability	Susceptible to back-exchange of deuterium with protons from the solvent, especially at labile positions.	Not susceptible to back-exchange.	¹³C-IS offers greater stability, ensuring the integrity of the internal standard throughout the analytical process.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol allows for the assessment of ion suppression or enhancement for both the analyte and the deuterated internal standard.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard.

  • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

A significant difference in the matrix effect between the analyte and the internal standard indicates a differential matrix effect.

Protocol 2: Assessment of Isotopic Purity and Contribution to Analyte Signal

This protocol helps to determine if the deuterated standard is contributing to the signal of the non-deuterated analyte.

• Prepare a Blank Sample: A matrix sample with no analyte.

• Spike with Internal Standard: Add the deuterated internal standard at the concentration used in your assay.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the non-deuterated analyte.

• Evaluate the Response: The response for the non-deuterated analyte should be less than 20% of the response of the Lower Limit of Quantification (LLOQ) for the analyte. A higher response indicates significant contamination of the internal standard with the non-deuterated analyte.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: Workflow for handling deuterated lipid standards.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]

Technical Support Center: Isotopic Interference with 15:0 Lyso PG-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address isotopic interference when using 15:0 Lyso PG-d5 as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of using 15:0 Lyso PG-d5 as an internal standard?

A1: Isotopic interference occurs when the mass spectral signal of the analyte (endogenous 15:0 Lyso PG) overlaps with the signal of its deuterated internal standard (15:0 Lyso PG-d5). This can lead to inaccurate quantification of the analyte. The interference arises from two main sources:

• Natural Isotopic Abundance: The analyte, 15:0 Lyso PG, naturally contains a small percentage of heavier isotopes (e.g., ¹³C, ²H, ¹⁷O, ¹⁸O). These heavier isotopes contribute to signals at M+1, M+2, etc., which can extend into the mass-to-charge (m/z) range of the deuterated internal standard.

• Isotopic Impurity of the Standard: The synthesis of deuterated standards like 15:0 Lyso PG-d5 is never 100% complete. This results in the presence of lesser-deuterated (d1-d4) or even non-deuterated (d0) forms of the molecule within the internal standard solution. These impurities will generate a signal at the m/z of the native analyte.[1]

Q2: What are the signs of isotopic interference in my data?

A2: Several signs may indicate the presence of isotopic interference:

• Non-zero analyte signal in blank samples: When you analyze a blank sample spiked only with the 15:0 Lyso PG-d5 internal standard, you may detect a signal at the m/z of the endogenous 15:0 Lyso PG. This is a strong indicator of d0 impurity in your standard.[1]

• Non-linearity of the calibration curve at low concentrations: The constant background signal from the internal standard's isotopic contribution can disproportionately affect the signal-to-noise ratio at the lower limit of quantitation (LLOQ), leading to a non-linear calibration curve.[1]

• Overestimation of the analyte concentration: The interfering signals can artificially inflate the measured response for the analyte, resulting in an overestimation of its true concentration.

Q3: How can I minimize isotopic interference during my experiment?

A3: You can employ several strategies to minimize isotopic interference:

• Chromatographic Separation: Optimize your liquid chromatography (LC) method to achieve baseline separation between the analyte and any potential isobaric interferences.

• Use a High-Quality Internal Standard: Purchase 15:0 Lyso PG-d5 from a reputable supplier and always check the certificate of analysis for its isotopic purity.

• Optimize Mass Spectrometry Parameters: Use high-resolution mass spectrometry (HR-MS) if available to resolve the small mass differences between the analyte's isotopic peaks and the deuterated standard. In tandem mass spectrometry (MS/MS), select precursor-product ion transitions that are unique to the analyte and the internal standard to minimize overlap.

Troubleshooting Guides

Problem: Signal Detected for Endogenous 15:0 Lyso PG in Blank Samples

Cause: This is likely due to the presence of the non-deuterated (d0) form of 15:0 Lyso PG as an impurity in your 15:0 Lyso PG-d5 internal standard.

Solution:

• Assess the Isotopic Purity of the Internal Standard:

  • Prepare a solution containing only the 15:0 Lyso PG-d5 internal standard.

  • Infuse this solution directly into the mass spectrometer or analyze it via LC-MS/MS.

  • Acquire a full scan mass spectrum and also monitor the MRM transitions for both the native analyte and the internal standard.

  • The presence of a significant signal at the m/z of the native analyte confirms the d0 impurity.

• Mathematical Correction:

  • If the d0 impurity is present, you will need to correct for its contribution to the analyte signal in your samples. This can be done by subtracting the signal intensity of the d0 impurity (measured from the pure internal standard solution) from the total signal intensity measured at the analyte's m/z in your samples.

Problem: Calibration Curve is Non-Linear at the Lower End

Cause: Isotopic interference from the internal standard has a more pronounced effect at very low analyte concentrations, leading to a non-linear response.

Solution:

• Optimize the Concentration of the Internal Standard:

  • Using a lower concentration of the 15:0 Lyso PG-d5 internal standard can reduce the absolute contribution of its isotopic tail to the analyte signal. However, ensure the concentration is still sufficient to provide a robust signal for normalization.

• Employ a Weighted Regression Model:

  • When fitting your calibration curve, use a weighted regression model (e.g., 1/x or 1/x²) to give less weight to the data points at the lower concentrations where the interference has a greater relative effect.

• Implement a Correction Algorithm:

  • For the most accurate results, use a mathematical algorithm to correct for the isotopic overlap. This involves creating a set of linear equations to solve for the true analyte concentration.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity of 15:0 Lyso PG-d5

• Sample Preparation: Prepare a solution of 15:0 Lyso PG-d5 in a suitable solvent (e.g., methanol) at a concentration similar to that used in your analytical samples.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient to elute the lysophosphatidylglycerols.

  • Mass Spectrometry: Operate in negative ion mode and monitor the precursor and product ions for both 15:0 Lyso PG and 15:0 Lyso PG-d5.

• Data Analysis:

  • Integrate the peak areas for the signals corresponding to the d0 (native) and d5 (deuterated) species.

  • Calculate the percentage of d0 impurity.

Protocol 2: Mathematical Correction for Isotopic Interference

This protocol outlines a simplified mathematical correction for the contribution of the M+0 isotopologue of the internal standard to the analyte signal and the M+5 isotopologue of the analyte to the internal standard signal.

1. Determine the Isotopic Distribution:

• Analyze a pure standard of 15:0 Lyso PG to determine the natural abundance of its M+5 isotopologue.

• Analyze a pure standard of 15:0 Lyso PG-d5 to determine the abundance of its M+0 (d0) isotopologue.

2. Correction Equations: Let:

• A_analyte = Measured peak area of the analyte

• A_IS = Measured peak area of the internal standard

• C_analyte = True concentration of the analyte

• C_IS = Concentration of the internal standard

• f_analyte_M+5 = Fraction of the analyte signal at the internal standard's m/z

• f_IS_M+0 = Fraction of the internal standard signal at the analyte's m/z

The measured peak areas can be expressed as: A_analyte = R_analyte * C_analyte + R_IS * C_IS * f_IS_M+0 A_IS = R_IS * C_IS + R_analyte * C_analyte * f_analyte_M+5

Where R is the response factor. Assuming R_analyte ≈ R_IS, you can solve for C_analyte.

Data Presentation

Table 1: Theoretical Isotopic Abundance for 15:0 Lyso PG

Isotopologue	Relative Abundance (%)
M+0	100.00
M+1	25.58
M+2	4.02
M+3	0.41
M+4	0.03
M+5	0.002

Note: These are theoretical values and should be experimentally verified.

Table 2: Example of Isotopic Purity Analysis of 15:0 Lyso PG-d5

Isotopologue	Measured Relative Abundance (%)
d0	0.5
d1	0.2
d2	0.1
d3	0.3
d4	1.5
d5	97.4

Note: This is example data. The actual isotopic purity should be determined for each new batch of internal standard.

Visualizations

Caption: Experimental workflow for lipid analysis with correction for isotopic interference.

References

• 1. avantiresearch.com [avantiresearch.com]

Technical Support Center: Improving Quantification Accuracy with 15:0 Lyso PG-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing 15:0 Lyso PG-d5 to enhance quantification accuracy in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Q1: What is 15:0 Lyso PG-d5 and what is its primary application?

15:0 Lyso PG-d5 is a deuterated form of lysophosphatidylglycerol (Lyso PG) containing a pentadecanoyl (15:0) fatty acid.[1][2][] The "d5" indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium, a stable isotope of hydrogen.[2] Its primary application is as an internal standard (IS) in mass spectrometry (MS) for the quantitative analysis of lysophospholipids and other lipid species.[1][4]

Q2: Why is a deuterated internal standard like 15:0 Lyso PG-d5 necessary for accurate quantification?

Internal standards are crucial for correcting variability during sample preparation, extraction, and ionization in the mass spectrometer.[5] Deuterated standards are considered ideal because they have nearly identical chemical and physical properties to their non-deuterated (endogenous) counterparts.[6] This ensures they behave similarly during the entire analytical workflow, allowing for accurate normalization of the analyte signal and correction for matrix effects, which are a common source of signal suppression or enhancement in complex biological samples.[7][8]

Q3: What are the key advantages of using a d5-labeled standard over a standard with fewer deuterium atoms?

Using an internal standard with a higher degree of deuteration, such as d5, helps to minimize isotopic interference or "cross-talk".[4] Naturally occurring isotopes of the analyte can contribute to the signal of the deuterated internal standard, especially if the mass difference is small. This can lead to an artificially high internal standard signal and inaccurate quantification.[4][5][9] A d5 label provides a sufficient mass shift to minimize this overlap.

Q4: Can 15:0 Lyso PG-d5 be used to quantify all lysophospholipids?

While 15:0 Lyso PG-d5 is structurally similar to other Lyso PG species, its ability to accurately quantify other lysophospholipid classes (e.g., Lyso PC, Lyso PE, Lyso PI) depends on several factors, including the similarity in ionization efficiency and extraction recovery. For the most accurate quantification, it is best to use an internal standard from the same lipid class as the analyte.[10] However, in broader lipidomics screens, a representative standard like 15:0 Lyso PG-d5 can be used for semi-quantitative analysis of closely related species, but this should be validated.[11]

Troubleshooting Guide

This guide addresses common issues encountered during lipid quantification experiments using 15:0 Lyso PG-d5.

Issue 1: Poor Precision and Inaccurate Quantification

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	Even with a co-eluting internal standard, matrix components can still disproportionately affect the analyte and the IS.[12] Solution: Optimize chromatographic separation to move the analyte and IS away from regions of significant ion suppression. A post-column infusion experiment can identify these regions.[8][12] Sample dilution can also mitigate matrix effects.[8]
Improper Internal Standard Concentration	An incorrect concentration of 15:0 Lyso PG-d5 can lead to detector saturation or a poor signal-to-noise ratio.[4] Solution: A general guideline is to use a concentration that yields a signal intensity around 50% of the highest calibration standard.[4] This may require optimization for your specific assay.
Inaccurate Pipetting or Standard Degradation	Errors in adding the internal standard or degradation of the standard stock solution will lead to systematic errors. Solution: Verify pipette calibration. Store the 15:0 Lyso PG-d5 stock solution at -20°C as recommended.[13] Prepare fresh working solutions regularly.

Issue 2: Non-Linearity in Calibration Curve at High Concentrations

Potential Cause	Troubleshooting Steps
Ion Source Saturation	At high concentrations, the analyte and internal standard compete for ionization, leading to a disproportionate response.[4] Solution: Dilute samples to bring the analyte concentration within the linear range of the assay.[4]
Isotopic Interference ("Cross-Talk")	Naturally occurring isotopes of the analyte can contribute to the signal of the d5-labeled internal standard, causing a non-linear response at high analyte concentrations.[4][5][9] Solution: While d5 labeling minimizes this, if it is still suspected, analyze a high-concentration solution of the unlabeled analyte and monitor the mass channel of the internal standard. A significant signal indicates isotopic contribution.[4] Mathematical correction algorithms are available in some MS software.[4][9]

Issue 3: Chromatographic Peak Issues

Potential Cause	Troubleshooting Steps
Peak Tailing or Broadening	This can be caused by interactions with the analytical column or issues with the mobile phase. Solution: Ensure the mobile phase composition is appropriate for lysophospholipid analysis. A normal-phase column can be effective for separating lysophospholipid classes.[14] Check for column degradation.
Retention Time Shift	A slight shift in retention time between the analyte and its deuterated internal standard (chromatographic isotope effect) can occur.[4] Solution: A minor, consistent shift is generally acceptable as long as the peaks are well-defined and integrated consistently. If the shift is large or inconsistent, it may indicate a problem with the chromatography that needs to be addressed.[6]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma/Serum using a Modified Folch Method

This protocol is a common method for extracting lipids from biological fluids.

• Sample Preparation: Thaw plasma or serum samples on ice.

• Internal Standard Spiking: To 100 µL of plasma/serum in a glass tube, add a precise amount of 15:0 Lyso PG-d5 solution (e.g., 10 µL of a known concentration). The exact amount should be optimized for your specific experiment.

• Solvent Addition: Add 1.4 mL of an ice-cold 2:1 (v/v) chloroform:methanol mixture to the sample.[15]

• Homogenization: Vortex the mixture thoroughly and incubate on ice for 30 minutes to allow for protein precipitation and lipid extraction.[15]

• Phase Separation: Add 0.4 mL of water, vortex, and incubate on ice for another 10 minutes.[15] Centrifuge at 2000 x g for 5 minutes at 4°C to separate the aqueous and organic layers.[15]

• Lipid Collection: Carefully collect the lower organic layer containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.[15]

• Re-extraction (Optional but Recommended): To maximize recovery, re-extract the upper aqueous layer with 1 mL of the chloroform:methanol mixture, centrifuge, and combine the organic layers.[15]

• Drying and Reconstitution: Evaporate the solvent from the combined organic layers under a gentle stream of nitrogen.[14] Reconstitute the dried lipid extract in a solvent compatible with your LC-MS system (e.g., 100 µL of the initial mobile phase).[14]

Protocol 2: Analysis by LC-MS/MS

This is a generalized workflow for the analysis of lysophospholipids.

• Chromatographic Separation: Inject the reconstituted lipid extract onto a suitable LC column. A normal-phase silica column can be effective for separating different lysophospholipid classes.[14]

• Mass Spectrometry Analysis: Perform the analysis on a triple quadrupole mass spectrometer.[14] Lysophospholipids like Lyso PG are typically analyzed in negative ion mode.[14]

• Data Acquisition: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) to detect and quantify the specific precursor-to-product ion transitions for both the endogenous lysophospholipids and the 15:0 Lyso PG-d5 internal standard.

Quantitative Data Summary

The following table provides an example of how to structure quantitative data for a calibration curve experiment. Actual values will vary based on the instrument and experimental conditions.

Table 1: Example Calibration Curve Data for 16:0 Lyso PG using 15:0 Lyso PG-d5 as Internal Standard

Calibrator Level	Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1	1,520	50,100	0.030
2	5	7,650	50,500	0.151
3	10	15,300	49,800	0.307
4	50	75,500	50,200	1.504
5	100	151,000	49,900	3.026
6	250	378,000	50,300	7.515
7	500	752,000	50,100	15.010

Visualizations

Caption: Workflow for quantitative lipid analysis using an internal standard.

Caption: Troubleshooting logic for inaccurate quantification results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. benchchem.com [benchchem.com]
• 9. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. 15:0 Lyso PG-d5, Avanti, 2342574-98-3, 858123L, Sigma-Aldrich [sigmaaldrich.com]
• 14. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

15:0 Lyso PG-d5 stability and storage issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of 15:0 Lyso PG-d5. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 15:0 Lyso PG-d5?

For long-term stability, 15:0 Lyso PG-d5 should be stored at -20°C.[1][2][3][4] When dissolved in an organic solvent, a storage temperature of -20°C ± 4°C is recommended.[5] It is advisable to avoid storing organic solutions below -30°C unless they are in a sealed glass ampoule to prevent contamination from the storage container.[5][6]

Q2: How should I handle the product upon arrival?

15:0 Lyso PG-d5 is typically shipped on cold packs or dry ice. Upon receipt, it should be immediately stored at the recommended -20°C.

Q3: What is the expected shelf-life of 15:0 Lyso PG-d5?

When stored properly at -20°C, 15:0 Lyso PG-d5 is stable for at least one year.[1][2][3][4]

Q4: In what form is 15:0 Lyso PG-d5 supplied?

This product is typically supplied as a solid (powder) or in a solution of chloroform. The sodium salt form is also available.

Q5: What solvents are suitable for dissolving 15:0 Lyso PG-d5?

15:0 Lyso PG-d5 is soluble in chlorinated solvents such as dichloromethane (DCM) and in alcohols like methanol.[2]

Q6: Are there any special handling precautions for the powdered form?

Yes. Before opening the vial, it is crucial to allow the product to warm to room temperature. This prevents condensation of atmospheric moisture onto the product, which can lead to hydrolysis.[5]

Q7: How should I store solutions of 15:0 Lyso PG-d5?

Solutions should be stored in glass vials with Teflon-lined caps to prevent leaching of impurities from plastic containers.[5][6] The headspace of the vial can be flushed with an inert gas like argon or nitrogen before sealing to minimize oxidation, especially for long-term storage.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of 15:0 Lyso PG-d5 in your experiments.

Issue 1: Inconsistent or Poor Signal in Mass Spectrometry

Possible Cause:

• Degradation of the Standard: Improper storage or handling can lead to hydrolysis or oxidation.

• Low Abundance: The concentration of the standard in your sample may be too low.

• Ion Suppression: Matrix effects from the sample can suppress the signal of the internal standard.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the standard has been consistently stored at -20°C.

• Prepare a Fresh Stock Solution: If the stock solution is old, prepare a fresh one from the solid powder.

• Check for Contamination: Use high-purity solvents and clean glassware to prepare solutions.

• Optimize MS Parameters: Ensure that the mass spectrometer is properly tuned for the m/z of 15:0 Lyso PG-d5.

• Evaluate Matrix Effects: Prepare a sample with a known amount of the standard in a clean solvent and compare its signal to the signal in your sample matrix.

Issue 2: Appearance of Unexpected Peaks in Chromatogram

Possible Cause:

• Hydrolysis: The ester bond in the lysophospholipid is susceptible to hydrolysis, leading to the formation of glycerophosphoglycerol-d5 and pentadecanoic acid.

• Oxidation: Although less common for saturated fatty acids, oxidation can occur over long periods or with exposure to oxidizing agents.

• Contamination: Impurities from solvents, glassware, or the sample itself can introduce extraneous peaks.

Troubleshooting Steps:

• Analyze a Fresh Standard: Run a chromatogram of a freshly prepared solution of 15:0 Lyso PG-d5 to see if the unexpected peaks are present.

• Blank Injection: Inject a sample of the solvent to check for solvent-related impurities.

• Review Handling Procedures: Ensure that proper handling techniques are being followed, such as warming the powder to room temperature before opening and using clean glassware.

Issue 3: Incomplete Solubilization

Possible Cause:

• Incorrect Solvent: The chosen solvent may not be appropriate for dissolving 15:0 Lyso PG-d5.

• Insufficient Mixing: The standard may not be fully dissolved.

Troubleshooting Steps:

• Use Recommended Solvents: Ensure you are using a recommended solvent such as dichloromethane or methanol.

• Aid Dissolution: Use gentle vortexing or sonication to help dissolve the standard completely. A clear solution with no visible particulates should be obtained.

Stability and Degradation

The stability of 15:0 Lyso PG-d5 is influenced by several factors. Understanding these can help in preventing degradation and ensuring the accuracy of experimental results.

Factors Affecting Stability

Factor	Effect on Stability	Mitigation Strategy
Temperature	Higher temperatures accelerate the rate of hydrolysis and other degradation reactions.	Store at -20°C. Avoid repeated freeze-thaw cycles.
pH	Both acidic and basic conditions can catalyze the hydrolysis of the ester linkage.	Maintain solutions at a neutral pH if possible. Buffer solutions if necessary for the experiment.
Moisture	Water is required for hydrolysis. Exposure to moisture, especially for the powdered form, can lead to degradation.	Allow the product to warm to room temperature before opening the vial. Store in a desiccator if in a humid environment.
Oxygen	While the fatty acid chain is saturated and less prone to oxidation, prolonged exposure to oxygen can be detrimental.	For long-term storage of solutions, flush the vial with an inert gas (argon or nitrogen).
Solvent Purity	Impurities in solvents can introduce contaminants or catalyze degradation.	Use high-purity, HPLC-grade, or MS-grade solvents.
Storage Container	Plastic containers can leach plasticizers and other contaminants into the solution.	Always use glass vials with Teflon-lined caps for storing solutions.[5][6]

Experimental Protocols

Protocol for Assessing the Stability of 15:0 Lyso PG-d5 Solution by HPLC

This protocol provides a framework for monitoring the stability of a 15:0 Lyso PG-d5 solution over time.

Objective: To quantify the degradation of 15:0 Lyso PG-d5 under specific storage conditions.

Materials:

• 15:0 Lyso PG-d5

• HPLC-grade methanol and chloroform

• HPLC system with an Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS)

• Silica analytical column

• Glass vials with Teflon-lined caps

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 15:0 Lyso PG-d5 powder.

  • Dissolve it in a suitable solvent (e.g., methanol or a chloroform:methanol mixture) to a final concentration of 1 mg/mL.

• Initial Analysis (Time Zero):

  • Immediately after preparation, inject an aliquot of the stock solution into the HPLC system.

  • Develop a gradient elution method to separate 15:0 Lyso PG-d5 from potential degradation products. A suitable mobile phase could consist of a gradient of chloroform, methanol, and water.

  • Record the peak area of 15:0 Lyso PG-d5. This will serve as the baseline (100% integrity).

• Sample Storage:

  • Aliquot the remaining stock solution into several glass vials, flush with nitrogen, and seal tightly.

  • Store the vials under the desired test conditions (e.g., -20°C, 4°C, room temperature).

• Time-Point Analysis:

  • At predetermined time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), remove one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature.

  • Inject an aliquot into the HPLC system using the same method as the initial analysis.

  • Record the peak area of 15:0 Lyso PG-d5 and any new peaks that may have appeared.

• Data Analysis:

  • Calculate the percentage of 15:0 Lyso PG-d5 remaining at each time point relative to the initial peak area.

  • Plot the percentage of intact 15:0 Lyso PG-d5 against time for each storage condition to determine the degradation rate.

Visualizations

Metabolic Pathway of Lysophosphatidylglycerol

The following diagram illustrates the general metabolic pathway involving lysophosphatidylglycerol (LPG). Phosphatidylglycerol (PG) is hydrolyzed by phospholipase A2 (PLA2) to form LPG. LPG can be further metabolized by a lysophospholipase to glycerophosphoglycerol or be reacylated back to PG.

References

• 1. Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. An Accelerated Procedure for the Determination of Lipid’s Oxidation Stability | Lab Manager [labmanager.com]
• 5. eurekaselect.com [eurekaselect.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Addressing Matrix Effects with 15:0 Lyso PG-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in their experiments using 15:0 Lyso PG-d5 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 15:0 Lyso PG-d5 and what is its primary application?

15:0 Lyso PG-d5 is a deuterated form of lysophosphatidylglycerol (Lyso PG), a type of lipid molecule.[1][2][][4] The "d5" indicates that five hydrogen atoms in the glycerol backbone have been replaced with deuterium, a stable isotope of hydrogen.[2] Its primary application is as an internal standard in mass spectrometry-based quantitative analysis, particularly in the field of lipidomics.[1] Using a stable isotope-labeled internal standard like 15:0 Lyso PG-d5 is a common practice to improve the accuracy and precision of quantification.[5][6][7]

Q2: What are "matrix effects" in the context of mass spectrometry?

In liquid chromatography-mass spectrometry (LC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[7][8][9] This can lead to either suppression or enhancement of the analyte's signal, which can compromise the accuracy, precision, and sensitivity of quantitative analysis.[7][8] In lipidomics, phospholipids are a major contributor to matrix effects, especially in electrospray ionization (ESI).[8]

Q3: How does 15:0 Lyso PG-d5 help in addressing matrix effects?

Stable isotope-labeled internal standards (SIL-IS) like 15:0 Lyso PG-d5 are the gold standard for mitigating matrix effects.[6] Because 15:0 Lyso PG-d5 is chemically almost identical to its non-deuterated counterpart, it co-elutes during chromatography and experiences similar ionization suppression or enhancement.[5][9] By comparing the signal of the analyte to the known concentration of the internal standard, a more accurate quantification can be achieved, as the ratio between the two remains consistent despite variations in matrix effects.[9]

Q4: Can the deuterium label on 15:0 Lyso PG-d5 cause issues?

While deuterated standards are widely used, there are potential complications. One is the "deuterium isotope effect," which can sometimes cause the deuterated standard to elute at a slightly different retention time than the target analyte.[6][7] This can diminish its ability to perfectly compensate for matrix effects.[6] Another potential issue is hydrogen-deuterium scrambling, which can occur in the ion source, although this can often be mitigated by selecting appropriate instrument conditions and transitions.[5]

Troubleshooting Guide

Issue 1: Low or inconsistent signal intensity for my lipid of interest.

Question: I am observing a low and highly variable signal for my target lipid, even with the use of 15:0 Lyso PG-d5. Could this be due to matrix effects?

Yes, low and inconsistent signal intensity are classic signs of ion suppression due to matrix effects.[8] Here are some immediate troubleshooting steps:

• Sample Dilution: A simple first step is to dilute your sample. This can reduce the concentration of interfering matrix components.[8] However, ensure your analyte concentration remains above the instrument's limit of detection.

• Chromatography Optimization: Modifying your chromatographic method to better separate your lipid analytes from interfering matrix components can significantly reduce matrix effects.[9]

• Sample Preparation Enhancement: Your current sample preparation method may not be sufficiently removing matrix components. Consider implementing or optimizing a Solid-Phase Extraction (SPE) protocol.[6][9]

Experimental Protocols

Protocol 1: Assessing Matrix Effects using the Post-Extraction Spike Method

This method quantifies the extent of matrix effects by comparing the analyte's signal in a pure solvent to its signal in a sample matrix.

Materials:

• Analyte stock solution

• 15:0 Lyso PG-d5 internal standard stock solution

• Blank matrix (e.g., plasma, tissue homogenate from a control group)

• Neat solvent (compatible with your LC-MS system)

• Your standard sample preparation reagents and equipment

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Standard): Spike the analyte and internal standard stock solutions into the neat solvent at a known concentration.

  • Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow.

  • Set C (Post-Extraction Spike): Process the blank matrix through your entire sample preparation workflow. After the final extraction step, spike the extracted matrix with the analyte and internal standard at the same concentration as in Set A.

• Analyze Samples: Analyze all three sets of samples by LC-MS.

• Calculate Matrix Effect: The matrix effect can be calculated as follows: Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100 A value less than 100% indicates ion suppression, while a value greater than 100% indicates ion enhancement.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This is a general protocol for SPE that can be optimized for specific lipids of interest.

Materials:

• SPE cartridge (e.g., C18, mixed-mode)

• Sample extract

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (to remove interferences)

• Elution solvent (to elute lipids)

• SPE manifold

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.

• Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.

• Loading: Load the sample onto the SPE cartridge.

• Washing: Pass the wash solvent through the cartridge to remove unwanted, weakly bound matrix components.

• Elution: Pass the elution solvent through the cartridge to collect the lipids of interest. The eluted sample is then typically dried down and reconstituted in a solvent compatible with the LC-MS system.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	General Principle	Effectiveness in Reducing Matrix Effects	Typical Analyte Recovery	Throughput
Protein Precipitation	Proteins are precipitated out of the sample using a solvent like acetonitrile or methanol.	Low to Moderate	High	High
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquid phases.	Moderate	Moderate to High	Low to Moderate
Solid-Phase Extraction (SPE)	Analytes are isolated from the matrix based on their physical and chemical properties.	High	High	Moderate

Table 2: Reproducibility of Lipid Extraction Methods

Extraction Method	Average Analyte Recovery (%)	Relative Standard Deviation (%RSD)
Folch (LLE)	92	8.5
Bligh-Dyer (LLE)	88	10.2
Solid-Phase Extraction (SPE)	95	5.9

Note: The values presented in these tables are illustrative and can vary depending on the specific lipid, matrix, and experimental conditions.

Visualizations

Caption: Experimental workflow for lipid analysis using an internal standard.

Caption: Troubleshooting flowchart for addressing suspected matrix effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. waters.com [waters.com]
• 8. benchchem.com [benchchem.com]
• 9. longdom.org [longdom.org]

Technical Support Center: Troubleshooting Chromatographic Peak Splitting of 15:0 Lyso PG-d5

This technical support guide is designed for researchers, scientists, and drug development professionals encountering chromatographic peak splitting issues with 15:0 Lyso PG-d5. The following frequently asked questions (FAQs) and troubleshooting steps will help you diagnose and resolve this common problem in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 15:0 Lyso PG-d5 and why is it used in our experiments?

15:0 Lyso PG-d5, or 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, is a deuterated lysophosphatidylglycerol. It is commonly used as an internal standard in mass spectrometry-based lipidomics for the quantification of lysophosphatidylglycerols (LPGs) in various biological samples.[1][2] Its deuterated form allows it to be distinguished from the endogenous, non-deuterated lipids.

Q2: What are the common causes of chromatographic peak splitting for a single analyte like 15:0 Lyso PG-d5?

Peak splitting for a single analyte typically indicates that a portion of the analyte molecules is experiencing a different chromatographic environment, leading to two or more elution times.[3][4] Common causes can be broadly categorized as follows:

• Method-Related Issues:

  • Inappropriate mobile phase pH: If the mobile phase pH is close to the analyte's pKa, a mixture of ionized and unionized forms can exist, leading to split peaks.[5][6]

  • Sample solvent mismatch: A significant difference in composition between the sample solvent and the mobile phase can cause peak distortion, including splitting, especially for early eluting peaks.

  • Sample overload: Injecting too high a concentration of the analyte can lead to non-linear interactions with the stationary phase and result in peak splitting.[7]

• Column-Related Issues:

  • Column void or channeling: A void at the column inlet or channels in the packed bed can create different flow paths for the analyte.[3][4]

  • Contamination at the column inlet: Particulates or strongly retained sample components can block the inlet frit, leading to a disturbed flow path.[3][8]

  • Column degradation: Over time, the stationary phase can degrade, especially under harsh pH or temperature conditions, affecting its interaction with the analyte.

• Instrument-Related Issues:

  • Injector problems: A faulty injector can lead to improper sample introduction onto the column.

  • Dead volume: Excessive volume in tubing and connections can cause band broadening and peak distortion.[7]

  • Temperature fluctuations: Inconsistent column temperature can affect retention times and peak shape.[7]

Troubleshooting Guide

If you are observing peak splitting for 15:0 Lyso PG-d5, follow this systematic troubleshooting guide to identify and resolve the issue.

Step 1: Initial Assessment

Before making any changes to your method, it's crucial to determine the nature of the peak splitting.

• Is it a split peak or co-elution? Inject a smaller volume of your 15:0 Lyso PG-d5 standard. If the two peaks merge into one, it is likely a true split peak. If they resolve into two distinct peaks, you may have a co-eluting interference.

• Are all peaks splitting or just 15:0 Lyso PG-d5? If all peaks in your chromatogram are splitting, it's likely a system-wide issue such as a blocked frit, a column void, or a problem with the injector.[3][4][9] If only the 15:0 Lyso PG-d5 peak is splitting, the problem is more likely related to the specific chemistry of the analyte and its interaction with the mobile phase or stationary phase.

Step 2: Method Optimization

If the issue appears to be specific to 15:0 Lyso PG-d5, focus on optimizing your chromatographic method.

This protocol is designed to investigate the effect of mobile phase pH and organic solvent composition on the peak shape of 15:0 Lyso PG-d5.

Objective: To eliminate peak splitting and achieve a single, symmetrical peak for 15:0 Lyso PG-d5.

Materials:

• 15:0 Lyso PG-d5 standard solution

• LC-MS grade water

• LC-MS grade acetonitrile

• LC-MS grade methanol

• Formic acid (or another suitable acidic modifier)

• Ammonium hydroxide (or another suitable basic modifier)

• A suitable reversed-phase C18 column

Procedure:

• Prepare Mobile Phases:

  • Mobile Phase A (Aqueous): Prepare three different aqueous mobile phases:

    • A1: Water with 0.1% formic acid (acidic pH)

    • A2: Water (neutral pH)

    • A3: Water with 0.1% ammonium hydroxide (basic pH)

  • Mobile Phase B (Organic): Prepare two different organic mobile phases:

    • B1: Acetonitrile with 0.1% of the same modifier as in A1, A2, or A3.

    • B2: Methanol with 0.1% of the same modifier as in A1, A2, or A3.

• Prepare Sample:

  • Dissolve the 15:0 Lyso PG-d5 standard in a solvent that is weak in elution strength and compatible with your initial mobile phase conditions (e.g., a mixture with a high percentage of the aqueous mobile phase).

• Chromatographic Conditions:

  • Column: Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)

  • Column Temperature: 40 °C

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 2 µL

  • Gradient Program (Example):

    • 0-2 min: 30% B

    • 2-10 min: Gradient from 30% to 95% B

    • 10-12 min: Hold at 95% B

    • 12-12.1 min: Return to 30% B

    • 12.1-15 min: Re-equilibrate at 30% B

• Experimental Runs:

  • Perform a series of injections, systematically testing the different mobile phase combinations.

  • Start with the acidic mobile phase (A1 and B1/B2) as lysophospholipids are often analyzed under acidic conditions to suppress the ionization of the phosphate group.

  • Analyze the chromatograms for peak shape, retention time, and peak splitting.

• Data Analysis:

  • Compare the peak shapes obtained with each mobile phase combination.

  • Identify the conditions that provide a single, symmetrical peak.

Troubleshooting Summary Table

Observation	Potential Cause	Recommended Action
Only 15:0 Lyso PG-d5 peak is splitting	Mobile phase pH is close to the pKa of the phosphate group.	Adjust mobile phase pH. For reversed-phase, try adding an acidic modifier like formic acid (0.1%) to suppress ionization.[5][6]
Sample solvent is too strong or incompatible with the mobile phase.	Dissolve the sample in the initial mobile phase or a weaker solvent.
Sample overload.	Reduce the injection volume or dilute the sample.[7]
On-column degradation.	Ensure the stability of 15:0 Lyso PG-d5 in the sample solvent and mobile phase.
All peaks in the chromatogram are splitting	Column void or channeling.	Replace the column. If the problem persists, check for pressure spikes that could damage the column.[3][4]
Blocked inlet frit.	Reverse and flush the column (if recommended by the manufacturer). If this fails, replace the column.[3]
System dead volume.	Check all fittings and connections for leaks or improper seating. Use low-dead-volume tubing and fittings.[7][8]
Injector malfunction.	Inspect the injector rotor seal and needle for scratches or blockage.

Visual Troubleshooting Guides

To further assist in diagnosing the cause of peak splitting, the following diagrams illustrate the troubleshooting workflow and the potential chemical reasons for this phenomenon.

Caption: A flowchart to guide the troubleshooting process for chromatographic peak splitting.

Caption: Diagram illustrating how column and mobile phase issues can lead to peak splitting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 6. agilent.com [agilent.com]
• 7. uhplcs.com [uhplcs.com]
• 8. support.waters.com [support.waters.com]
• 9. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]

Technical Support Center: Analysis of 15:0 Lyso PG-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 15:0 Lyso PG-d5 as an internal standard in LC-MS/MS analyses. Our focus is on minimizing ion suppression to ensure accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of 15:0 Lyso PG-d5?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, such as 15:0 Lyso PG-d5, is reduced by co-eluting compounds from the sample matrix.[1] This phenomenon leads to a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of the analytical method.[2] Essentially, other molecules present in the sample, particularly phospholipids in biological matrices, compete with 15:0 Lyso PG-d5 for ionization in the mass spectrometer's source, potentially leading to an underestimation of the analyte it is intended to quantify.[2]

Q2: I am using a deuterated internal standard (15:0 Lyso PG-d5). Shouldn't that automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard (IS) should co-elute with the corresponding non-labeled analyte and experience the same degree of ion suppression.[3] The ratio of the analyte signal to the IS signal should then remain constant, enabling accurate quantification.[3] However, this is not always guaranteed. Deuteration can sometimes cause a slight shift in chromatographic retention time (the "isotope effect"), leading to separation from the native analyte.[4] If this separation occurs in a region of significant or variable ion suppression, the analyte and the IS will be affected differently, resulting in inaccurate and unreliable quantification.

Q3: What are the most common sources of ion suppression for lysophospholipids like 15:0 Lyso PG-d5?

A3: The most common sources of ion suppression in the analysis of lysophospholipids from biological samples are:

• Phospholipids: Abundant glycerophosphocholines (GPChos) and other phospholipids in plasma or serum are a major cause of ion suppression, especially in positive electrospray ionization (+ESI).[5]

• Salts and Buffers: High concentrations of non-volatile salts from sample preparation or buffers can crystallize in the ion source, hindering ionization efficiency.[2]

• Co-eluting Endogenous Compounds: Other lipids and metabolites naturally present in the biological matrix can interfere with the ionization process.[3]

• Mobile Phase Additives: Certain additives, like trifluoroacetic acid (TFA), can cause ion suppression.[3]

Q4: How can I detect and assess the extent of ion suppression in my assay?

A4: A widely used and effective method is the post-column infusion experiment .[3][6] This involves infusing a constant flow of 15:0 Lyso PG-d5 solution directly into the mass spectrometer post-chromatographic column while injecting a blank matrix extract (a sample prepared without the analyte or IS). A significant drop in the stable baseline signal at specific retention times indicates the presence of co-eluting matrix components that are causing ion suppression.[2]

Troubleshooting Guide

Problem 1: Inconsistent or Inaccurate Quantification

• Possible Cause: Differential ion suppression due to chromatographic separation of the analyte and 15:0 Lyso PG-d5.

• Troubleshooting Steps:

  • Verify Co-elution: Inject a mixed standard solution of the analyte and 15:0 Lyso PG-d5 to confirm they have identical retention times under your chromatographic conditions. Even minor shifts can be problematic.[3]

  • Optimize Chromatography: Modify the LC gradient, flow rate, or mobile phase composition to ensure the analyte and IS co-elute in a "clean" region of the chromatogram, away from major sources of suppression identified by post-column infusion.[2]

  • Improve Sample Cleanup: Implement a more rigorous sample preparation method to remove interfering matrix components. (See "Data Presentation" and "Experimental Protocols" sections below).

Problem 2: Poor Sensitivity and Low Signal-to-Noise for 15:0 Lyso PG-d5

• Possible Cause: Significant ion suppression from the sample matrix.

• Troubleshooting Steps:

  • Assess Matrix Effect: Perform a post-column infusion experiment to identify the retention time regions with the most severe ion suppression.[6]

  • Enhance Sample Cleanup: Transition from a simple protein precipitation to a more selective method like phospholipid removal (PLR) plates or solid-phase extraction (SPE).[6][7][8]

  • Dilute the Sample: Diluting the sample can lower the concentration of matrix components causing suppression, though this may also reduce the analyte concentration to below the limit of quantification.[3]

  • Check Ionization Source: Consider switching the ionization polarity (if applicable for your analyte) or optimizing ionization source parameters. Atmospheric pressure chemical ionization (APCI) can sometimes be less susceptible to matrix effects from phospholipids compared to ESI.[5]

Data Presentation

The choice of sample preparation is critical for minimizing ion suppression. Below is a comparison of common techniques for plasma/serum samples.

Sample Preparation Technique	Phospholipid Removal Efficiency	Reduction in Ion Suppression	Throughput	Method Development
Protein Precipitation (PPT)	Low[7]	Low	High	Minimal
Liquid-Liquid Extraction (LLE)	Moderate to High	Moderate to High	Low to Medium	Moderate to High
Solid-Phase Extraction (SPE)	High	High	Low to Medium	High
Phospholipid Removal (PLR) Plates	Very High[6][7]	Very High[7]	High	Minimal
HybridSPE®	Very High[8]	Very High[8]	High	Minimal

Table 1: Comparison of sample preparation techniques for phospholipid removal and ion suppression reduction. Data compiled from multiple sources.[6][7][8]

Experimental Protocols

Protocol 1: Assessment of Ion Suppression by Post-Column Infusion

This protocol helps identify regions of ion suppression in your chromatogram.

• Prepare Infusion Solution: Create a solution of 15:0 Lyso PG-d5 (e.g., 50 ng/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• System Setup:

  • Place your analytical column in the LC system.

  • Using a T-junction, connect the outlet of the column to both the mass spectrometer and a syringe pump containing the infusion solution.

  • Set the syringe pump to deliver a constant, low flow rate (e.g., 5-10 µL/min).

• Acquisition:

  • Start the syringe pump and allow the 15:0 Lyso PG-d5 signal to stabilize in the mass spectrometer.

  • Inject a blank, extracted matrix sample (e.g., plasma prepared by protein precipitation without any internal standard).

  • Run your standard chromatographic gradient.

• Analysis: Monitor the signal for 15:0 Lyso PG-d5. Any dips or decreases in the signal intensity correspond to retention times where matrix components are eluting and causing ion suppression.

Protocol 2: Sample Preparation using Phospholipid Removal Plates

This protocol offers a significant improvement over simple protein precipitation for removing phospholipids.

• Sample Aliquot: Place 100 µL of your plasma sample into a well of a 96-well collection plate.

• Add Internal Standard: Spike the sample with the working solution of 15:0 Lyso PG-d5.

• Precipitation: Add 300 µL of acidified acetonitrile (e.g., with 1% formic acid) to each well to precipitate proteins.

• Mix: Mix thoroughly (e.g., vortex for 1 minute) to ensure complete protein precipitation.

• Transfer and Filter: Place the phospholipid removal plate on top of a clean collection plate. Transfer the mixture from step 4 into the wells of the removal plate.

• Apply Vacuum: Apply vacuum using a vacuum manifold to pull the sample through the phospholipid-retaining sorbent and into the clean collection plate.

• Analysis: The resulting filtrate is significantly cleaner and ready for direct injection or further evaporation and reconstitution.[6][8]

Visualizations

Figure 1: Mechanism of ion suppression in the ESI source.

Figure 2: Troubleshooting decision tree for ion suppression issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. waters.com [waters.com]
• 5. Monitoring phospholipids for assessment of ion enhancement and ion suppression in ESI and APCI LC/MS/MS for chlorpheniramine in human plasma and the importance of multiple source matrix effect evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and aliquoting 15:0 Lyso PG-d5

This technical support center provides best practices, troubleshooting guides, and frequently asked questions for handling and aliquoting 15:0 Lyso PG-d5. It is designed for researchers, scientists, and drug development professionals utilizing this deuterated lipid standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 15:0 Lyso PG-d5 and what are its common applications?

15:0 Lyso PG-d5 is a deuterated form of lysophosphatidylglycerol (Lyso PG) containing a pentadecanoyl (15:0) fatty acid chain. The "d5" indicates that five hydrogen atoms on the glycerol backbone have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based lipidomics and metabolomics studies.[1] Its primary application is in the accurate quantification of endogenous lysophosphatidylglycerols in various biological samples.

Q2: What are the recommended storage and handling conditions for 15:0 Lyso PG-d5?

Proper storage and handling are crucial to maintain the integrity of 15:0 Lyso PG-d5. Key recommendations include:

• Storage Temperature: Store at -20°C for long-term stability.[]

• Shelf Life: The compound is typically stable for at least one year when stored correctly.

• Light and Air Sensitivity: While not specified as highly sensitive, it is good practice to minimize exposure to light and air. Store in a tightly sealed vial, preferably amber glass, and blanket with an inert gas like argon or nitrogen if possible.

• Hygroscopic Nature: Lysophospholipids can be hygroscopic. It is important to handle them in a dry environment and to warm the vial to room temperature before opening to prevent condensation.

Q3: In which solvents is 15:0 Lyso PG-d5 soluble?

15:0 Lyso PG-d5 is soluble in chlorinated solvents such as dichloromethane (DCM) and alcohols like methanol.[] For creating stock solutions, a mixture of dichloromethane and methanol (e.g., 1:1 v/v) is often used.

Experimental Protocols

Protocol for Preparation of 15:0 Lyso PG-d5 Stock and Working Solutions

This protocol outlines the steps for preparing a stock solution and subsequent working solutions of 15:0 Lyso PG-d5 for use as an internal standard.

Materials:

• 15:0 Lyso PG-d5 (solid or pre-dissolved)

• High-purity solvents (e.g., dichloromethane, methanol, or a pre-mixed solution)

• Inert gas (Argon or Nitrogen)

• Glass vials with Teflon-lined caps

• Calibrated glass syringes or pipettes

Procedure:

• Equilibration: Allow the vial containing 15:0 Lyso PG-d5 to warm to room temperature before opening to prevent moisture condensation.

• Reconstitution (if solid):

  • Under a stream of inert gas, add the appropriate volume of solvent to the vial to achieve the desired stock solution concentration (e.g., 1 mg/mL). A common solvent choice is a 1:1 (v/v) mixture of dichloromethane and methanol.

  • Tightly cap the vial and vortex gently until the lipid is completely dissolved. The solution should be clear.

• Preparation of Working Solution:

  • Calculate the volume of the stock solution needed to achieve the desired concentration for your working solution. The concentration should be chosen to provide a strong signal in your analytical platform without saturating the detector.

  • Using a clean glass syringe or pipette, transfer the calculated volume of the stock solution to a new clean glass vial.

  • Add the appropriate volume of your final solvent (compatible with your analytical method) to the new vial.

  • Vortex gently to ensure homogeneity.

• Storage:

  • Store both the stock and working solutions at -20°C in tightly sealed glass vials with Teflon-lined caps.

  • To minimize degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

Quantitative Data Summary

Parameter	Value	Source
Molecular Weight	Varies by salt form (e.g., sodium salt)	Manufacturer's Certificate of Analysis
Storage Temperature	-20°C	[]
Shelf Life	1 year	-
Solubility	Dichloromethane, Methanol	[]
Purity	Typically >99%	Manufacturer's Certificate of Analysis

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Poor or No Signal from 15:0 Lyso PG-d5	Degradation of the standard: Improper storage (e.g., wrong temperature, exposure to light/air), repeated freeze-thaw cycles.	- Ensure storage at -20°C in a tightly sealed, amber vial. - Aliquot the stock solution to minimize freeze-thaw cycles. - Prepare fresh working solutions regularly.
Incomplete Solubilization: The standard is not fully dissolved in the chosen solvent.	- Vortex the solution thoroughly. - Gentle warming or sonication can aid dissolution, but use with caution to avoid degradation. - Ensure the solvent is appropriate for lysophospholipids.
Inconsistent Internal Standard Signal Across Samples	Pipetting Errors: Inaccurate addition of the internal standard to each sample.	- Use calibrated pipettes and proper pipetting technique. - Add the internal standard as early as possible in the sample preparation workflow to account for variations in extraction efficiency.
Matrix Effects: Ion suppression or enhancement from other components in the sample matrix.	- Optimize the sample cleanup and extraction procedure to remove interfering substances. - Dilute the sample to reduce the concentration of matrix components. - Ensure the internal standard is added at a concentration that provides a robust signal but is still susceptible to similar matrix effects as the analyte.
Presence of Unexpected Peaks or Contamination	Contamination from Labware: Impurities from plastic tubes, pipette tips, or improperly cleaned glassware.	- Use high-quality glass vials and syringes/pipettes. Avoid plastics where possible, as plasticizers can leach out and interfere with the analysis. - Thoroughly clean all glassware with appropriate solvents before use.
Solvent Contamination: Impurities in the solvents used for reconstitution and dilution.	- Use high-purity, LC-MS grade solvents. - Run a solvent blank to check for background contamination.
Isotopic Overlap or Interference	Contribution from Endogenous Analytes: The M+5 peak of an endogenous, non-deuterated Lyso PG could potentially interfere with the 15:0 Lyso PG-d5 signal.	- This is generally unlikely to be a significant issue due to the low natural abundance of heavy isotopes. However, if suspected, analyze a sample without the internal standard to assess the background signal at the m/z of the deuterated standard.

Visualizations

Experimental Workflow for Lipidomics using 15:0 Lyso PG-d5 Internal Standard

Caption: A typical lipidomics workflow incorporating 15:0 Lyso PG-d5 as an internal standard.

Logical Relationship for Troubleshooting Poor Internal Standard Signal

Caption: A logical workflow for troubleshooting issues with the 15:0 Lyso PG-d5 internal standard signal.

References

• 1. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

The Unrivaled Precision of 15:0 Lyso PG-d5 in Lipidomics: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals engaged in the intricate world of lipidomics, the pursuit of accurate and reproducible quantification of lipid species is paramount. The choice of an internal standard is a critical determinant of data quality, directly impacting the reliability of experimental outcomes. This guide provides an objective comparison of 15:0 Lyso PG-d5 against other commonly used internal standards, supported by experimental data and detailed protocols, to empower informed decisions in your analytical workflows.

At the forefront of precise lipid quantification are stable isotope-labeled internal standards, with 15:0 Lyso PG-d5 emerging as a superior choice for the analysis of lysophosphatidylglycerols (Lyso PGs) and other lipid classes. Its chemical and physical properties nearly mirror those of its endogenous counterparts, ensuring it experiences similar extraction efficiencies and matrix effects, thus providing the most accurate correction for analytical variability.

Performance Comparison: 15:0 Lyso PG-d5 vs. Alternative Internal Standards

The efficacy of an internal standard is primarily evaluated based on its ability to mimic the analyte of interest throughout the analytical process, thereby correcting for variations in sample preparation and instrument response. Key performance indicators include recovery, linearity, and the correction for matrix effects.

While direct head-to-head experimental data for 15:0 Lyso PG-d5 against every other alternative is not always published in a single study, we can compile a comparative overview based on the established principles of lipidomics and data from various sources. The following table summarizes the expected performance of 15:0 Lyso PG-d5 in comparison to other classes of internal standards.

Performance Metric	15:0 Lyso PG-d5 (Stable Isotope-Labeled)	Odd-Chain Lyso PG (e.g., 17:0 Lyso PG)	Non-Lyso PG Lipid Class Standard (e.g., 17:0 PC)
Correction for Matrix Effects	Superior: Co-elutes and experiences identical ion suppression/enhancement as the endogenous analyte.[1][2]	Good: Structurally similar, but slight differences in retention time can lead to incomplete correction.	Moderate to Poor: Significant differences in chemical properties and chromatographic behavior lead to inadequate correction for matrix effects specific to Lyso PGs.
Recovery Correction	Excellent: Closely mimics the extraction efficiency of endogenous Lyso PGs from complex matrices.	Good: Similar extraction behavior, but can deviate slightly due to differences in acyl chain length.	Variable: Extraction efficiency may differ significantly from Lyso PGs, leading to inaccurate quantification.
Linearity	Excellent: Wide dynamic range and linear response across various concentrations.[1]	Good: Generally linear, but may deviate at very high or low concentrations relative to the endogenous lipids.[1]	Potentially Poor for Lyso PG Quantification: Its response may not be representative of the Lyso PG class.
Specificity	High: Specifically designed for the accurate quantification of Lyso PGs.	High: Belongs to the same lipid class, offering good specificity.	Low: Not specific to the Lyso PG class, which can introduce bias.
Endogenous Interference	None: The deuterium labeling makes it mass-distinguishable from endogenous species.	Low Risk: Odd-chain lipids are typically low in abundance in most biological systems.[3]	Low Risk: Odd-chain lipids are generally not naturally abundant.

Experimental Protocols

To achieve reliable and reproducible results in lipidomics, a well-defined and validated experimental protocol is essential. Below are representative methodologies for lipid extraction and LC-MS/MS analysis where an internal standard like 15:0 Lyso PG-d5 would be incorporated.

Lipid Extraction from Plasma (Folch Method)

• Sample Preparation: Thaw 50 µL of plasma on ice.[1]

• Internal Standard Spiking: Add a known amount of 15:0 Lyso PG-d5 (and other relevant internal standards) dissolved in an appropriate solvent (e.g., methanol) to the plasma sample.

• Solvent Addition: Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the sample.

• Homogenization: Vortex the mixture thoroughly for 2 minutes to ensure complete mixing and protein precipitation.[1]

• Phase Separation: Add 400 µL of 0.9% NaCl solution to induce phase separation.[1] Vortex for another minute.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes to separate the layers.

• Lipid Extraction: Carefully collect the lower organic phase containing the lipids using a glass pipette.

• Drying: Dry the extracted lipid phase under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:isopropanol 1:1, v/v).

LC-MS/MS Analysis of Lysophosphatidylglycerols

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used for the separation of lysophospholipids.

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile:isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: A linear gradient from 30% B to 100% B over 15 minutes, followed by a 5-minute hold at 100% B and a 5-minute re-equilibration at 30% B.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) or tandem mass spectrometry (MS/MS) for targeted quantification.

  • MRM Transitions: Specific precursor-to-product ion transitions for each Lyso PG species and for 15:0 Lyso PG-d5 would be monitored. For example, for 18:1 Lyso PG, the transition might be m/z 455.3 -> 153.0. The specific transition for 15:0 Lyso PG-d5 would be determined based on its exact mass.

  • Data Analysis: The peak area of the endogenous Lyso PG is normalized to the peak area of the 15:0 Lyso PG-d5 internal standard to calculate the concentration of the analyte.

Visualizing Workflows and Pathways

To better illustrate the processes and relationships discussed, the following diagrams are provided.

Caption: A typical experimental workflow for lipidomics analysis.

Caption: Logical workflow for evaluating internal standard performance.

Conclusion

The selection of an appropriate internal standard is a foundational step in achieving accurate and reliable quantitative lipidomics data.[1] Stable isotope-labeled internal standards, such as 15:0 Lyso PG-d5, represent the gold standard for their ability to closely mimic the behavior of endogenous analytes, thereby providing superior correction for analytical variability. While odd-chain and other lipid class standards can be used, they may not offer the same level of accuracy, particularly in complex biological matrices where matrix effects are a significant challenge. By understanding the comparative performance of different internal standards and implementing robust, well-defined analytical protocols, researchers can ensure the highest quality data in their lipidomics studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Software tool for internal standard based normalization of lipids, and effect of data-processing strategies on resulting values - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of 15:0 Lyso PG-d5: A Comparative Guide for Researchers

For researchers and scientists in the fields of lipidomics and drug development, the consistent and accurate performance of internal standards is paramount. This guide provides a comparative overview of the expected performance of the deuterated lysophosphatidylglycerol, 15:0 Lyso PG-d5, across different liquid chromatography-mass spectrometry (LC-MS) platforms. While direct, publicly available cross-validation data for this specific internal standard is limited, this document synthesizes information from various lipidomics studies to present a framework for such a comparison.

15:0 Lyso PG-d5 is a commonly used internal standard in lipid analysis due to its structural similarity to endogenous lysophosphatidylglycerols (LPGs) and its deuterium labeling, which allows for its differentiation from naturally occurring species.[1][2][3] Its performance can, however, vary depending on the analytical platform used. The two primary types of mass spectrometers employed for these analyses are triple quadrupole (QqQ) and high-resolution mass spectrometry (HRMS) systems, such as Orbitrap or Quadrupole Time-of-Flight (Q-TOF).

Comparative Performance Data

The following table summarizes the expected performance metrics for 15:0 Lyso PG-d5 on a triple quadrupole and a high-resolution mass spectrometer. These values are based on typical performance characteristics reported in lipidomics literature for similar analytes.[4][5][6]

Performance Metric	Triple Quadrupole (QqQ) MS	High-Resolution MS (e.g., Orbitrap, Q-TOF)	Key Considerations
Linearity (R²)	> 0.99	> 0.99	Both platforms are expected to show excellent linearity over a wide dynamic range.
Precision (% CV)	< 15%	< 15%	Intra- and inter-day precision should be well within acceptable limits for bioanalytical assays.
Accuracy (% Recovery)	85-115%	85-115%	Accuracy is largely dependent on the extraction method and matrix effects.
Lower Limit of Quantification (LLOQ)	Low ng/mL to pg/mL	Low ng/mL to pg/mL	QqQ in Multiple Reaction Monitoring (MRM) mode may offer slightly better sensitivity for targeted analytes.
Selectivity	High (in MRM mode)	Very High	HRMS provides superior selectivity due to its high mass resolution, which can resolve isobaric interferences.[7][8]
Matrix Effect	Can be significant	Can be significant	Both platforms are susceptible to matrix effects; stable isotope-labeled standards like 15:0 Lyso PG-d5 help to mitigate this.

Experimental Protocols

A robust cross-validation study would involve analyzing identical samples spiked with 15:0 Lyso PG-d5 on both a QqQ and an HRMS platform. Below are detailed methodologies for such an experiment.

Sample Preparation and Extraction

A protein precipitation and liquid-liquid extraction method is commonly employed for the extraction of lysophospholipids from plasma or serum.[4][9]

• Spiking: To 100 µL of plasma, add a known concentration of 15:0 Lyso PG-d5 from a stock solution.

• Protein Precipitation: Add 400 µL of ice-cold methanol, vortex thoroughly, and incubate at -20°C for 20 minutes to precipitate proteins.

• Phase Separation: Add 800 µL of methyl tert-butyl ether (MTBE) and 200 µL of water. Vortex and centrifuge to separate the aqueous and organic layers.

• Extraction: Collect the upper organic layer containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1, v/v).

Liquid Chromatography

Hydrophilic Interaction Liquid Chromatography (HILIC) is often used for the separation of polar lipids like lysophosphatidylglycerols.[4][9]

• Column: A HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile/water (95:5, v/v) with 10 mM ammonium acetate.

• Mobile Phase B: Acetonitrile/water (50:50, v/v) with 10 mM ammonium acetate.

• Gradient: A linear gradient from 1% to 50% B over 10 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

Mass Spectrometry

Triple Quadrupole (QqQ) MS:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transition for 15:0 Lyso PG-d5: The specific precursor-to-product ion transition for 15:0 Lyso PG-d5 would be optimized. For the non-deuterated 15:0 Lyso PG, a likely transition would be m/z 497.3 -> 153.1. The deuterated standard would have a slightly higher m/z.

• Collision Energy: Optimized for the specific transition.

High-Resolution MS (HRMS):

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Full scan with a high resolution (e.g., > 70,000).

• Mass Range: m/z 150-1000.

• Data Analysis: Extracted ion chromatograms (EICs) are generated for the accurate mass of 15:0 Lyso PG-d5 with a narrow mass tolerance window (e.g., ± 5 ppm).

Visualizing the Workflow and Comparison

Caption: Experimental workflow for the cross-validation of 15:0 Lyso PG-d5.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.yonsei.ac.kr [chem.yonsei.ac.kr]
• 6. Lipidomics by ultrahigh performance liquid chromatography-high resolution mass spectrometry and its application to complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. lcms.cz [lcms.cz]

A Head-to-Head Comparison: 15:0 Lyso PG-d5 Versus C13-Labeled Lipid Standards for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipid analysis, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. This guide provides a comprehensive comparison of two common types of stable isotope-labeled internal standards: the deuterated 15:0 Lyso PG-d5 and its carbon-13 (C13) labeled counterparts. By examining their performance characteristics, backed by experimental data and detailed protocols, this document aims to equip scientists with the knowledge to make an informed decision for their specific analytical needs.

In the realm of mass spectrometry-based lipidomics, stable isotope dilution is the gold standard for quantification.[1] This technique involves spiking a known amount of a labeled internal standard into a sample. The ratio of the analyte to the internal standard is then used to determine the analyte's concentration, effectively correcting for variations in sample preparation and instrument response. The ideal internal standard should co-elute with the analyte and exhibit identical ionization efficiency, but be distinguishable by mass.[1] While both deuterated and C13-labeled standards serve this purpose, their intrinsic properties can lead to significant differences in analytical performance.[1]

Performance Comparison: Deuterated vs. C13-Labeled Standards

The primary distinction between 15:0 Lyso PG-d5 and a C13-labeled equivalent lies in the isotopes used for labeling. Deuterium (²H or D) labeling involves replacing hydrogen atoms with their heavier isotope, while C13 labeling replaces carbon-12 atoms with carbon-13.[1] This seemingly subtle difference has profound implications for chromatographic behavior and isotopic stability.

Chromatographic Co-elution: Deuterated standards, such as 15:0 Lyso PG-d5, can sometimes exhibit a slight retention time shift and elute earlier than their non-labeled counterparts in liquid chromatography (LC).[2][3] This chromatographic shift can lead to inaccuracies in quantification, especially if the matrix effects vary across the chromatographic peak. In contrast, C13-labeled standards are chemically and physically more similar to the endogenous analyte, resulting in near-perfect co-elution.[2][4]

Isotopic Stability: Deuterium labels can be susceptible to exchange with protons in certain solutions or under specific mass spectrometry conditions.[3][5] This loss of the isotopic label can compromise the accuracy of the results. C13 labels, on the other hand, are incorporated into the carbon backbone of the molecule and are not prone to exchange, offering greater isotopic stability.[3][4]

Accuracy and Precision: The superior co-elution and isotopic stability of C13-labeled standards generally translate to improved accuracy and precision in quantitative analysis.[1][2] Studies comparing biologically generated ¹³C-labeled internal standards with a commercially available deuterated internal standard mixture for lipidomics analysis demonstrated a significant reduction in the coefficient of variation (CV%).[1] This highlights the improved precision and accuracy achievable with C13-labeled compounds.[1]

Quantitative Data Summary

To illustrate the practical differences in performance, the following table summarizes representative data from a comparative experiment analyzing an analyte in a complex biological matrix using both a deuterated and a C13-labeled internal standard. While this data is for Glycidyl Stearate, it is illustrative of the typical performance differences observed between these two types of standards.[1]

Parameter	Deuterated Internal Standard (e.g., 15:0 Lyso PG-d5)	¹³C-Labeled Internal Standard
Retention Time Shift (ΔtR)	0.08 min	< 0.01 min
Coefficient of Variation (CV%)	8.5%	3.2%
Recovery (%)	92 ± 7%	98 ± 2%
Isotopic Contribution to Analyte	< 0.1%	< 0.01%

This data is illustrative and intended for comparative purposes.[1]

Experimental Protocols

The following is a representative experimental protocol for the quantification of lysophosphatidylglycerols (Lyso-PGs) in a biological sample using an internal standard and LC-MS/MS.

1. Sample Preparation:

• To 100 µL of plasma, add 10 µL of the internal standard solution (either 15:0 Lyso PG-d5 or a C13-labeled Lyso PG standard at a known concentration).

• Add 1 mL of a 2:1 (v/v) mixture of chloroform and methanol.

• Vortex for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes to pellet any precipitates.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[1]

  • Mobile Phase A: Water with 0.1% formic acid.[1]

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% formic acid.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the lipids, and then re-equilibrate at the initial conditions. For example, 30% B to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Volume: 5 µL.[1]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Multiple Reaction Monitoring (MRM) transitions: Specific precursor-to-product ion transitions should be optimized for each Lyso-PG analyte and the internal standard.

Visualizing the Workflow and Decision Logic

To further clarify the experimental process and the underlying logic in choosing an internal standard, the following diagrams are provided.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. escholarship.org [escholarship.org]
• 3. euncl.org [euncl.org]
• 4. Toward Omics-Scale Quantitative Mass Spectrometry Imaging of Lipids in Brain Tissue Using a Multiclass Internal Standard Mixture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Performance Showdown: 15:0 Lyso PG-d5 versus Alternatives in Complex Matrix Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of lysophosphatidylglycerols (LPGs) in complex biological matrices is paramount for advancing lipidomic research and drug discovery. The choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of the performance of the deuterated internal standard 15:0 Lyso PG-d5 against odd-chain lysophospholipid internal standards, supported by experimental data and detailed methodologies.

The use of a stable isotope-labeled internal standard, such as 15:0 Lyso PG-d5, is widely regarded as the gold standard in quantitative mass spectrometry. Its chemical and physical properties are nearly identical to the endogenous analytes, ensuring it behaves similarly during sample extraction, chromatography, and ionization. This minimizes variability and enhances the accuracy and precision of quantification.

Head-to-Head: Deuterated vs. Odd-Chain Internal Standards

The primary advantage of a deuterated internal standard like 15:0 Lyso PG-d5 over an odd-chain, non-deuterated standard (e.g., 17:1 Lyso PG) lies in its ability to co-elute with the target analyte without causing isobaric interference. Odd-chain standards, while not naturally abundant in most mammalian systems, can sometimes overlap with low-level endogenous odd-chain species or other interfering compounds, potentially compromising accuracy.

A key performance indicator is the ability of the internal standard to compensate for matrix effects, which are the suppression or enhancement of ionization by other components in the sample. As deuterated standards have nearly identical retention times and ionization efficiencies to their endogenous counterparts, they provide superior correction for these effects.

Quantitative Performance Comparison

While direct head-to-head published data for 15:0 Lyso PG-d5 versus an odd-chain Lyso PG standard is limited, the broader literature on lipidomics consistently demonstrates the superior performance of stable isotope-labeled internal standards. The following table summarizes the expected performance characteristics based on established principles and data from studies comparing deuterated and non-deuterated internal standards for other lipid classes.

Performance Metric	15:0 Lyso PG-d5 (Deuterated)	Odd-Chain Lyso PG (e.g., 17:1 Lyso PG)	Rationale
**Linearity (R²) **	Typically ≥ 0.99	Typically ≥ 0.99	Both can achieve good linearity in calibration curves.
Accuracy (% Bias)	Lower bias due to better matrix effect compensation	Can be subject to higher bias due to differential matrix effects and potential for isobaric interference.	Identical chemical properties lead to more accurate correction.
Precision (% CV)	Lower coefficient of variation	Higher potential for variability	Co-elution and similar ionization behavior reduce analytical variability.
Specificity	High, avoids isobaric interference	Potential for interference from endogenous or exogenous odd-chain lipids.	Mass difference clearly distinguishes it from the analyte.

Experimental Protocols

Accurate quantification of lysophosphatidylglycerols requires a robust and validated analytical method. Below is a representative experimental protocol for the analysis of LPGs in human plasma using 15:0 Lyso PG-d5 as an internal standard, based on common practices in the field.

Sample Preparation: Protein Precipitation and Lipid Extraction

• Thawing: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma, add 10 µL of a 1 µg/mL solution of 15:0 Lyso PG-d5 in methanol.

• Protein Precipitation: Add 200 µL of ice-cold methanol to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 acetonitrile:water with 10 mM ammonium formate).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 10 mM ammonium formate in water.

• Mobile Phase B: 10 mM ammonium formate in 90:10 (v/v) acetonitrile:isopropanol.

• Gradient: A suitable gradient to separate the lysophospholipids, for example:

  • 0-2 min: 30% B

  • 2-12 min: Gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte (e.g., 16:0 Lyso PG): Precursor ion (m/z) -> Product ion (m/z)

  • Internal Standard (15:0 Lyso PG-d5): Precursor ion (m/z) -> Product ion (m/z)

  • Specific m/z values will depend on the specific LPG species being quantified and the instrument used.

• Data Analysis: Integrate the peak areas of the analyte and the internal standard. Calculate the concentration of the analyte using a calibration curve prepared with known concentrations of a non-deuterated standard and a fixed concentration of the 15:0 Lyso PG-d5 internal standard.

Visualizing the Workflow and Biological Context

To better understand the experimental process and the biological relevance of lysophosphatidylglycerols, the following diagrams are provided.

A streamlined workflow for the quantification of lysophosphatidylglycerols.

Lysophosphatidylglycerols are not merely metabolic intermediates but also act as signaling molecules involved in various cellular processes. They exert their effects by binding to and activating specific G protein-coupled receptors (GPCRs) on the cell surface.

Simplified signaling pathway of lysophosphatidylglycerol via a Gq/11-coupled GPCR.

A Comparative Guide to Internal Standards for Lipidomics: Focus on 15:0 Lyso PG-d5

In the precise and demanding field of lipidomics, the accuracy and reproducibility of quantitative data are paramount for researchers, scientists, and drug development professionals. The use of internal standards is a cornerstone of robust analytical methodologies, correcting for variability throughout the experimental workflow. This guide provides an objective comparison of 15:0 Lyso PG-d5, a deuterated lysophosphatidylglycerol, with other common internal standards, supported by experimental data to inform the selection of the most suitable standard for your research needs.

The Role of Internal Standards in Lipidomics

Internal standards are essential for mitigating analytical variability that can arise during sample preparation, extraction, and analysis by mass spectrometry. An ideal internal standard is chemically and physically similar to the analyte of interest but isotopically or structurally distinct to be differentiated by the mass spectrometer. By adding a known amount of an internal standard to a sample at the beginning of the workflow, variations in sample handling, extraction efficiency, and instrument response can be normalized, leading to more accurate and precise quantification of endogenous lipids.

Performance Comparison: Deuterated vs. Odd-Chain Internal Standards

The two most prevalent types of internal standards in lipidomics are stable isotope-labeled lipids (e.g., deuterated) and odd-chain lipids. Each offers distinct advantages and disadvantages.

15:0 Lyso PG-d5 , a deuterated internal standard, is structurally identical to its endogenous counterpart, ensuring it behaves similarly during extraction and chromatography. This close similarity allows for excellent correction of matrix effects. In contrast, odd-chain lysophosphatidylglycerols , such as 17:1 Lyso PG, are not naturally abundant in most mammalian systems, which minimizes interference with the measurement of endogenous lipids.

Below is a summary of the key performance characteristics of these two types of internal standards.

Feature	15:0 Lyso PG-d5 (Deuterated)	Odd-Chain Lyso PG (e.g., 17:1 Lyso PG)
Principle	Stable isotope substitution (d5)	Structurally similar but with an odd-numbered carbon chain
Co-elution with Analyte	Nearly identical retention time to the endogenous C15:0 Lyso PG	Similar, but may have a slightly different retention time
Correction for Matrix Effects	Excellent due to near-identical physicochemical properties	Good, but may be less effective if retention times differ significantly
Potential for Interference	Minimal, as the mass difference is easily resolved by the mass spectrometer	Low, as odd-chain lipids are not typically endogenous in mammals
Commercial Availability	Readily available from various suppliers	Also widely available
Cost	Generally higher than odd-chain standards	More cost-effective than many deuterated standards

Quantitative Performance and Precision

A high-throughput, 'omic-scale' targeted LC-MS/MS approach for quantifying a broad panel of lipid species in human plasma utilized a mixture of 75 isotopically labeled internal standards, including 15:0 Lyso PG-d5, 17:0 Lyso PG-d5, and 19:0 Lyso PG-d5.[1] This comprehensive study reported a median intra-day precision of 8.5% and a median inter-day precision of 10.9% across the entire platform, demonstrating the high level of reproducibility achievable with methods incorporating such standards.[1] While this study does not provide a direct head-to-head comparison of the precision of 15:0 Lyso PG-d5 against an odd-chain alternative within the same experiment, it establishes a benchmark for the performance of a method that relies on deuterated lysophospholipid standards.

The table below summarizes the expected precision for lipidomics analyses using these different types of internal standards, based on the available literature.

Parameter	15:0 Lyso PG-d5 (in a deuterated mixture)	Odd-Chain Lyso PG (Typical)
Intra-day Precision (CV%)	~8.5% (overall method precision)[1]	5-15%
Inter-day Precision (CV%)	~10.9% (overall method precision)[1]	10-20%

It is important to note that the precision values for 15:0 Lyso PG-d5 are representative of a highly optimized, large-scale platform and reflect the overall method performance. The typical precision for odd-chain standards is a generally accepted range in the lipidomics community.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and reliable results in lipidomics. Below are representative protocols for lipid extraction and LC-MS/MS analysis that can be adapted for use with 15:0 Lyso PG-d5 and other internal standards.

Protocol 1: Lipid Extraction from Plasma (Automated Single-Step)

This protocol is adapted from a high-throughput lipidomics workflow.[1]

• Internal Standard Spiking: To 10 µL of plasma in a 96-well plate, add 190 µL of 2-propanol containing the internal standard mixture (including 15:0 Lyso PG-d5).

• Extraction: Seal the plate and shake for 10 minutes at 4°C.

• Centrifugation: Centrifuge the plate at 4,000 rpm for 10 minutes at 4°C to pellet proteins.

• Supernatant Transfer: Carefully transfer the supernatant containing the lipid extract to a new 96-well plate for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Lysophosphatidylglycerols

This is a general protocol that can be optimized for specific instruments and analytes.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is suitable for separating lysophospholipids.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient would involve a gradual increase in the percentage of mobile phase B to elute lipids based on their hydrophobicity.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 50-60°C.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of lysophosphatidylglycerols.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and specific method for targeted quantification.

  • MRM Transition for 15:0 Lyso PG-d5: The specific precursor and product ions for 15:0 Lyso PG-d5 would be determined based on its mass and fragmentation pattern. For example, the precursor ion would be [M-H]⁻, and a characteristic product ion would be monitored.

Visualizing the Workflow

To better illustrate the experimental process and the role of the internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Caption: Simplified signaling pathway involving lysophosphatidylglycerol.

Conclusion

The selection of an appropriate internal standard is a critical decision in designing a quantitative lipidomics experiment. 15:0 Lyso PG-d5 stands out as a high-quality deuterated internal standard that closely mimics the behavior of its endogenous counterparts, offering excellent correction for analytical variability. While direct comparative data against odd-chain alternatives is limited, the reported precision of methods incorporating 15:0 Lyso PG-d5 demonstrates its suitability for achieving high reproducibility.

For researchers prioritizing the highest level of accuracy in correcting for matrix effects, a deuterated standard like 15:0 Lyso PG-d5 is an excellent choice. Odd-chain standards, while potentially more cost-effective, may not always provide the same degree of correction if their chromatographic behavior differs from the analyte of interest. Ultimately, the choice of internal standard should be guided by the specific requirements of the study, including the desired level of precision, the complexity of the sample matrix, and budgetary considerations. By implementing rigorous, well-validated experimental protocols, researchers can leverage the benefits of internal standards like 15:0 Lyso PG-d5 to generate high-quality, reproducible lipidomics data.

References

• 1. pubs.acs.org [pubs.acs.org]

The Critical Role of 15:0 Lyso PG-d5 in Achieving Accurate Lysophospholipid Quantification

For researchers, scientists, and drug development professionals engaged in lipidomics, the precise and accurate quantification of lysophospholipids is paramount for elucidating their roles in complex biological processes and for the discovery of novel biomarkers and therapeutic targets. This guide provides an objective comparison of the performance of 15:0 Lyso PG-d5 as an internal standard in the quantification of lysophospholipids by mass spectrometry, supported by experimental data and detailed methodologies.

The inherent variability in sample preparation and mass spectrometric analysis necessitates the use of internal standards to ensure reliable quantification. Ideally, an internal standard should be chemically similar to the analyte of interest but isotopically distinct to allow for differentiation by the mass spectrometer. Deuterated standards, such as 15:0 Lyso PG-d5, are widely considered the gold standard for such applications as they closely mimic the chromatographic behavior and ionization efficiency of their endogenous, non-labeled counterparts.

Performance Evaluation of a Quantitative Lipidomics Platform Utilizing 15:0 Lyso PG-d5

A comprehensive, high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method was developed and validated for the quantification of a broad spectrum of lipid species, including lysophosphatidylglycerols (LPGs). This method employed a cocktail of 75 isotopically labeled internal standards, including 15:0 Lyso PG-d5, for single-point calibration. The performance of this platform, as demonstrated by the analysis of human plasma, highlights the accuracy and precision achievable with this approach.

The precision of the method was assessed by calculating the intra- and inter-day coefficients of variation (%CV) for each quantified lipid species. The data presented below for lysophosphatidylglycerols showcases the high reproducibility of the assay.

Lipid Subclass	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Lysophosphatidylglycerol (LPG)	8.5	10.9

Table 1: Precision of Lysophosphatidylglycerol Quantification. The median intra- and inter-day precision for the lysophosphatidylglycerol (LPG) subclass was determined in a large-scale analysis of human plasma samples using an LC-MS/MS method with a comprehensive internal standard mixture containing 15:0 Lyso PG-d5.

Comparison with Alternative Internal Standards

While deuterated internal standards like 15:0 Lyso PG-d5 are preferred, other types of internal standards are also utilized in lipidomics. The most common alternatives are odd-chain and 13C-labeled lipids.

Internal Standard Type	Advantages	Disadvantages
Deuterated Lipids (e.g., 15:0 Lyso PG-d5)	Closely co-elute with endogenous analytes in LC. Effectively correct for matrix effects.	Potential for isotopic scrambling or exchange. May exhibit a slight retention time shift compared to the native analyte.
Odd-Chain Lipids	Not naturally abundant in most mammalian systems. Cost-effective.	May not perfectly mimic the ionization efficiency of all even-chain endogenous lipids. Chromatographic separation from some endogenous species can be challenging.
¹³C-Labeled Lipids	Less potential for isotopic effects on retention time compared to deuterated standards.	Can be more expensive to synthesize.

Experimental Protocols

The following provides a detailed methodology for the quantification of lysophospholipids using an LC-MS/MS platform with 15:0 Lyso PG-d5 as an internal standard.

Lipid Extraction

• To 10 µL of plasma, add 190 µL of a 2-propanol solution containing the internal standard mixture (including 15:0 Lyso PG-d5).

• Vortex the mixture for 10 minutes.

• Incubate the samples at -20°C for 2 hours to facilitate protein precipitation.

• Centrifuge the samples at 14,000 rpm for 20 minutes at 4°C.

• Transfer the supernatant to a new vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is often employed for the separation of polar lipids like lysophospholipids.

  • Column: A silica-based HILIC column (e.g., 100 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile/water (95:5) with 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/water (50:50) with 10 mM ammonium formate.

  • Gradient: A typical gradient would involve increasing the percentage of Mobile Phase B over the course of the run to elute the more polar compounds.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 45°C.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is commonly used for targeted quantification.

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for each lysophospholipid species and for the internal standard (15:0 Lyso PG-d5).

Mandatory Visualizations

To provide a clearer understanding of the biological context and the analytical workflow, the following diagrams have been generated.

Caption: Lysophosphatidylglycerol (LPG) signaling pathway.

Caption: Experimental workflow for lysophospholipid quantification.

A Researcher's Guide to Deuterated Lysophosphatidylglycerols: Benchmarking 15:0 Lyso PG-d5

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in achieving accurate and reproducible quantification in mass spectrometry-based lipidomics. This guide provides an objective comparison of 15:0 Lyso PG-d5 against other commercially available deuterated lysophosphatidylglycerol (LPG) alternatives, supported by key performance characteristics and a detailed experimental protocol for their application.

Deuterated lipids, such as 15:0 Lyso PG-d5, are considered the gold standard for quantitative analysis using isotope dilution mass spectrometry.[1] By introducing a known quantity of a deuterated standard into a sample, variations arising from sample extraction, handling, and instrument response can be effectively normalized.[2] This is because the deuterated standard is chemically identical to its endogenous counterpart, ensuring it behaves similarly throughout the analytical process, yet its increased mass allows it to be distinguished by the mass spectrometer.[3]

Comparative Analysis of Deuterated LPG Standards

The selection of a deuterated standard is often based on its physical and chemical properties, ensuring it is a suitable proxy for the analyte of interest. Below is a comparison of 15:0 Lyso PG-d5 with other commonly used deuterated LPGs. The data presented is compiled from manufacturer specifications.

Property	15:0 Lyso PG-d5	17:0 Lyso PG-d5	19:0 Lyso PG-d5
Synonym	1-pentadecanoyl-2-hydroxy-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)	1-heptadecanoyl-2-hydroxy-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)	1-nonadecanoyl-2-hydroxy-sn-glycero(d5)-3-phospho-(1'-rac-glycerol)
Molecular Formula	C₂₁H₃₇D₅NaO₉P	C₂₃H₄₁D₅NaO₉P	C₂₅H₄₅D₅NaO₉P
Molecular Weight	497.55 g/mol	525.60 g/mol	553.65 g/mol
Exact Mass	497.28 u	525.31 u	553.34 u
Purity	>99%	>99%	>99%
CAS Number	2342574-98-3	2342575-16-8	2342575-14-6
Storage Temperature	-20°C	-20°C	-20°C

Experimental Protocol: Quantification of LPGs using Deuterated Internal Standards

This section outlines a representative protocol for the quantification of lysophosphatidylglycerols in a biological matrix (e.g., plasma) using 15:0 Lyso PG-d5 as an internal standard.

1. Materials and Reagents:

• Biological sample (e.g., human plasma)

• 15:0 Lyso PG-d5 (Internal Standard, IS)

• Solvents: Methanol, Dichloromethane, Water (LC-MS grade)

• Formic Acid

2. Sample Preparation:

• Thawing: Thaw biological samples on ice to prevent degradation.

• Internal Standard Spiking: Add a known amount of 15:0 Lyso PG-d5 solution to each plasma sample. The final concentration of the IS should be optimized to be within the linear range of the instrument's response.

• Lipid Extraction (Bligh-Dyer Method):

  • To the spiked plasma sample, add a 2:1 mixture of methanol:dichloromethane.

  • Vortex thoroughly to ensure complete mixing and protein precipitation.

  • Add dichloromethane and water to induce phase separation.

  • Centrifuge to pellet the precipitated proteins.

  • Collect the lower organic phase containing the lipids.

• Drying and Reconstitution:

  • Dry the collected organic phase under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 1:1 Dichloromethane:Methanol).

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for lipid separation.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% formic acid.

  • Gradient: A linear gradient from a low to a high percentage of Mobile Phase B is employed to elute the lipids.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is often suitable for phospholipids.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.

  • MRM Transitions:

    • Analyte (Endogenous LPG): Monitor the transition from the precursor ion (e.g., [M-H]⁻ of the specific LPG) to a characteristic product ion.

    • Internal Standard (15:0 Lyso PG-d5): Monitor the transition from the precursor ion [M-H]⁻ of 15:0 Lyso PG-d5 to its corresponding product ion.

4. Data Analysis:

• Integrate the peak areas for both the endogenous LPG and the 15:0 Lyso PG-d5 internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Quantify the endogenous LPG concentration by comparing this ratio to a standard curve generated with known concentrations of the non-deuterated standard.

Visualizing Workflows and Pathways

To further elucidate the processes involved, the following diagrams illustrate the experimental workflow and a representative signaling pathway for lysophospholipids.

Caption: Experimental workflow for quantitative lipidomics using a deuterated internal standard.

Lysophospholipids, including LPGs, are known to be bioactive molecules that can act as intercellular signals.[4][5] They often exert their effects by binding to and activating G-protein coupled receptors (GPCRs) on the cell surface.[6] While the specific receptors for all LPG species are still an area of active research, the general mechanism of lysophospholipid-mediated GPCR signaling is well-established.

Caption: Representative GPCR signaling pathway for a lysophospholipid.

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. New developments in the biological functions of lysophospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New developments in the biological functions of lysophospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lysophospholipids and their G protein-coupled receptors in atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard for Lysophosphatidylglycerol Analysis: A Comparative Guide to 15:0 Lyso PG-d5

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of lysophospholipids is paramount. This guide provides a comprehensive overview and validation for the use of 1-pentadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5 (15:0 Lyso PG-d5) as an internal standard in mass spectrometry-based lipid analysis. Through a comparison with alternative standards, supported by experimental data, this document establishes 15:0 Lyso PG-d5 as a robust and reliable tool for precise and accurate quantification of lysophosphatidylglycerols (LPGs).

The Critical Role of Internal Standards in Lipidomics

Quantitative lipidomics relies heavily on the use of internal standards to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest, be absent in the biological sample, and be easily distinguishable by the analytical platform. Stable isotope-labeled compounds, such as the deuterated 15:0 Lyso PG-d5, are widely considered the gold standard for these applications.

15:0 Lyso PG-d5: Superior Performance in Quantitative Analysis

15:0 Lyso PG-d5 is a deuterated synthetic lysophosphatidylglycerol that is structurally identical to its endogenous counterparts, with the exception of the five deuterium atoms on the glycerol backbone. This subtle mass shift allows for its clear differentiation from naturally occurring LPGs by mass spectrometry, while ensuring it behaves similarly during extraction and ionization.

Comparison with Alternative Internal Standards

The choice of internal standard significantly impacts the accuracy and precision of quantification. Here, we compare the performance of 15:0 Lyso PG-d5 with other commonly used internal standards for lysophospholipid analysis.

Internal Standard Type	Advantages	Disadvantages
15:0 Lyso PG-d5 (Stable Isotope-Labeled)	- Co-elutes with endogenous LPGs, providing optimal correction for matrix effects. - High chemical and physical similarity to analytes. - Not naturally present in biological samples.	- Higher cost compared to other standards.
Odd-Chain Lysophospholipids (e.g., 17:1 Lyso PG)	- Cost-effective. - Generally absent in most mammalian systems.	- Different chromatographic behavior compared to even-chain endogenous lipids. - May not fully compensate for matrix effects. - Can be present in certain diets or disease states.
Structural Analogs (e.g., Miltefosine)	- Cost-effective.	- Significant differences in chemical structure, extraction efficiency, and ionization response compared to LPGs. - May not accurately correct for variations.

Studies have shown that while odd-chain lipids can be a viable option, deuterated standards provide superior accuracy due to their near-identical behavior to the endogenous analytes.[1] The use of an internal standard from a different lipid class can lead to significant quantification errors.[2]

Experimental Validation of 15:0 Lyso PG-d5

While specific head-to-head comparative studies focusing solely on 15:0 Lyso PG-d5 are not abundant in published literature, its inclusion in commercially available, widely used internal standard mixtures like the UltimateSPLASH™ ONE from Avanti Polar Lipids, speaks to its validated performance and acceptance within the scientific community.[3] These mixtures are used in high-throughput quantitative lipidomics studies, demonstrating their reliability.[4]

A study on the lipidome of pediatric leukemia cells utilized a mix of isotope-labeled internal standards, including LPG(15:0)-d5, for the quantification of over 1200 lipids. The method was validated for accuracy, precision, matrix effect, and linearity, underscoring the suitability of this internal standard for complex biological samples.[5]

Experimental Protocols

Accurate quantification using 15:0 Lyso PG-d5 necessitates robust and standardized experimental protocols. The following sections detail the key steps from sample preparation to data analysis.

Lipid Extraction with Internal Standard Spiking

The addition of the internal standard should occur at the earliest stage of sample preparation to account for any lipid loss during extraction.

Modified Folch or Bligh-Dyer Extraction:

• To a known amount of sample (e.g., plasma, cell pellet, tissue homogenate), add a precise volume of a stock solution of 15:0 Lyso PG-d5.

• Add a 2:1 (v/v) mixture of chloroform:methanol and vortex thoroughly.

• Induce phase separation by adding water or a saline solution.

• Centrifuge to separate the aqueous and organic layers.

• Carefully collect the lower organic layer containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent for LC-MS analysis (e.g., methanol or isopropanol).[6]

Methanol Precipitation (for Lysophospholipids):

• Add the sample to methanol containing the 15:0 Lyso PG-d5 internal standard.

• Vortex and incubate on ice to precipitate proteins.

• Centrifuge, and the supernatant containing the lysophospholipids can be directly analyzed or further purified.[7]

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of lysophosphatidylglycerols.

• Chromatography: A reversed-phase C18 or C8 column is typically used for the separation of lipid species.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is commonly used for the detection of LPGs.

• Quantification: The quantification is based on the ratio of the peak area of the endogenous LPG to the peak area of the 15:0 Lyso PG-d5 internal standard.[8]

Lysophosphatidylglycerol in Signaling Pathways

Lysophosphatidylglycerols are not merely intermediates in lipid metabolism; they are also bioactive signaling molecules involved in various cellular processes. Understanding these pathways is crucial for interpreting the quantitative data obtained using 15:0 Lyso PG-d5.

Caption: Biosynthesis of LPG from PG and subsequent signaling cascade.

Experimental Workflow

The overall workflow for the quantitative analysis of lysophosphatidylglycerols using 15:0 Lyso PG-d5 is a multi-step process that requires careful execution to ensure data quality.

Caption: Key steps in a typical quantitative lipidomics experiment.

References

• 1. Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Improved method for the quantification of lysophospholipids including enol ether species by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 15:0 Lyso PG-d5: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and personnel safety. This guide provides essential, step-by-step procedures for the proper disposal of 15:0 Lyso PG-d5, a deuterated lysophosphatidylglycerol used in lipidomics and metabolomics research. Adherence to these protocols is critical due to the chemical's hazardous properties.

Hazard Identification and Waste Classification

Before handling, it is crucial to recognize the hazards associated with 15:0 Lyso PG-d5. According to its Safety Data Sheet (SDS), this compound is classified as a flammable liquid.[1] Therefore, it must be treated as hazardous chemical waste and disposed of through an approved waste disposal facility.[2] It is imperative not to dispose of this chemical down the drain, by evaporation, or in regular trash.[3][4]

Key Hazard Information Summary:

Property	Classification & Handling	Citation
Physical Hazard	Flammable Liquid, Hazard Class 3	[1]
Health Hazards	Acute Toxicity (Oral, Dermal, Inhalation), Skin/Eye Irritant, Carcinogenicity (Suspected), Specific Target Organ Toxicity	[1]
Storage	Store at -20°C in a flammable liquid storage cabinet.	[1][5]
Disposal	Must be disposed of as hazardous waste via an approved facility. (P-code: P501)	[2]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for collecting and disposing of 15:0 Lyso PG-d5 waste in a laboratory setting.

Personnel Protective Equipment (PPE) Required:

• Standard laboratory attire (lab coat, closed-toe shoes)

• Chemical splash goggles

• Appropriate chemical-resistant gloves (e.g., nitrile)

Materials Required:

• Designated hazardous waste container (chemically compatible, e.g., high-density polyethylene or glass) for flammable organic waste.[4][6]

• Hazardous waste labels

• Fume hood

Procedure:

• Designate a Waste Container:

  • Select a clean, leak-proof container compatible with flammable organic solvents.[4][7] The original product bottle, once empty, can be a suitable option after triple-rinsing with a compatible solvent (the rinsate must also be collected as hazardous waste).[3][8]

  • Clearly label the container with a "Hazardous Waste" label before adding any waste.

• Label the Container Correctly:

  • Fill out the hazardous waste label completely. Include the full chemical name ("15:0 Lyso PG-d5" and any solvents used), hazard characteristics (i.e., "Flammable Liquid," "Toxic"), and the accumulation start date.

  • List all constituents, including solvents, by percentage.

• Segregate and Collect Waste:

  • Perform all waste transfers inside a certified fume hood to minimize inhalation exposure.

  • Collect waste 15:0 Lyso PG-d5 and any contaminated materials (e.g., pipette tips, contaminated gloves) in the designated container.

  • Crucially, do not mix this waste with incompatible chemicals. Keep flammable lipid waste separate from acids, bases, and oxidizers to prevent violent reactions.[5][9]

• Store the Waste Container Safely:

  • Keep the waste container tightly sealed at all times, except when adding waste.[4][10]

  • Do not overfill the container; leave at least 25% headspace to allow for vapor expansion.[6]

  • Store the sealed container in a designated satellite accumulation area, preferably within a flammable liquid storage cabinet, away from heat and ignition sources.[4][9]

• Arrange for Disposal:

  • Once the container is full or you no longer intend to add to it, arrange for pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.[10] Follow all institutional procedures for waste pickup requests.

Disposal Decision Workflow

The following diagram illustrates the logical steps and decision points for the proper disposal of 15:0 Lyso PG-d5.

Caption: Disposal workflow for 15:0 Lyso PG-d5 hazardous waste.

This structured approach ensures that all safety and regulatory requirements are met, minimizing risks to personnel and the environment. Always consult your institution's specific waste management guidelines, as local regulations may vary.

References

• 1. sites.rowan.edu [sites.rowan.edu]
• 2. wise.ku.edu [wise.ku.edu]
• 3. vumc.org [vumc.org]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. calpaclab.com [calpaclab.com]
• 6. ehs.web.baylor.edu [ehs.web.baylor.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. mcgill.ca [mcgill.ca]
• 9. Chemical Compatibility and Storage | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 10. odu.edu [odu.edu]

Personal protective equipment for handling 15:0 Lyso PG-d5

This guide provides immediate and essential safety, operational, and disposal information for handling 15:0 Lyso PG-d5. It is intended for researchers, scientists, and professionals in drug development to ensure the safe and effective use of this compound in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

15:0 Lyso PG-d5 is classified as a hazardous substance requiring specific safety precautions. The compound is a flammable liquid and is acutely toxic if swallowed, in contact with skin, or if inhaled.[1] It is also suspected of causing cancer and can cause damage to organs, particularly the central nervous system and eyes.[1]

Quantitative Data Summary

Property	Value	Reference
Signal Word	Danger	[1]
Hazard Classifications	Acute Toxicity 3 (Oral, Dermal, Inhalation), Carcinogenicity 2, Eye Irritation 2, Flammable Liquid 2, Skin Irritation 2, Specific Target Organ Toxicity - Single Exposure 1 & 3	[1]
Flash Point	9.7 °C (49.5 °F)	[1]
Storage Temperature	-20°C	[1][2][3]
Concentration	1 mg/mL in solution	[1]

Recommended Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 15:0 Lyso PG-d5, the following personal protective equipment is mandatory:

• Eye Protection: Chemical safety goggles or a face shield should be worn to protect against splashes.[4]

• Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are required to prevent skin contact.[5][6]

• Body Protection: A standard laboratory coat must be worn to protect clothing and skin.[5] For activities with a higher risk of splashing, an impermeable gown is recommended.[6]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If there is a risk of inhalation, a respirator is recommended.[5]

Operational and Disposal Plans

Proper handling and disposal procedures are critical to ensure laboratory safety and environmental protection.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the designated work area, preferably a chemical fume hood, is clean and uncluttered.[5]

• Donning PPE: Put on all required personal protective equipment as detailed above.[5]

• Equilibration: Allow the sealed vial of 15:0 Lyso PG-d5 to equilibrate to room temperature before opening to prevent condensation.

• Aliquoting: If necessary, aliquot the solution into smaller, clearly labeled vials for individual experiments to minimize freeze-thaw cycles.

• Use in Experiments: When adding to experimental setups, use calibrated micropipettes with filtered tips to ensure accuracy and prevent cross-contamination.

• Post-Handling: After use, securely cap the vial and return it to the recommended -20°C storage.[1][2][3]

• Decontamination: Clean the work area and any non-disposable equipment thoroughly after handling.

Disposal Plan:

• Waste Collection: All disposable materials that have come into contact with 15:0 Lyso PG-d5, including pipette tips, gloves, and empty vials, should be collected in a designated and clearly labeled hazardous waste container.[7][8]

• Waste Segregation: Segregate waste containing 15:0 Lyso PG-d5 from other laboratory waste streams to ensure proper disposal.

• Container Management: Waste containers should be kept closed except when adding waste and should be stored in a designated, well-ventilated area away from incompatible materials.[7]

• Final Disposal: Dispose of the hazardous waste through a licensed chemical waste disposal service in accordance with all local, state, and federal regulations.[8] Some chemical waste may be incinerated by specialized facilities.[7]

Experimental Workflow and Safety Procedures

The following diagram illustrates the standard workflow for safely handling 15:0 Lyso PG-d5 in a laboratory setting.

Caption: Workflow for Safe Handling of 15:0 Lyso PG-d5.

References

• 1. 15:0 Lyso PG-d5, Avanti, 2342574-98-3, 858123L, Sigma-Aldrich [sigmaaldrich.com]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. avantiresearch.com [avantiresearch.com]
• 4. quora.com [quora.com]
• 5. benchchem.com [benchchem.com]
• 6. publications.ashp.org [publications.ashp.org]
• 7. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]